2-Amino-6-mercaptopurine-13C2,15N

• CAS: 1330266-29-9

Core Science & Biosynthesis

The Gold Standard in Bioanalysis: A Comparative Guide to 6-Thioguanine-¹³C₂,¹⁵N and Deuterated Internal Standards

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Precision in Thiopurine Monitoring

6-Thioguanine (6-TG) is a cornerstone of therapy in oncology and immunology, serving as a critical treatment for acute lymphoblastic and myeloid leukemias (ALL, AML) and as an immunomodulator for inflammatory bowel disease (IBD).[1][2][3] As a purine antimetabolite, 6-TG and its prodrugs, azathioprine and 6-mercaptopurine, undergo extensive intracellular metabolism to form active 6-thioguanine nucleotides (6-TGNs).[3][4][5] These active metabolites exert their cytotoxic and immunosuppressive effects by incorporating into DNA and RNA.[3] However, the therapeutic window for thiopurines is notoriously narrow, with significant inter-individual variability in metabolism leading to risks of sub-therapeutic exposure or severe toxicity, including myelosuppression and hepatotoxicity.[6][7]

This clinical reality underscores the critical need for Therapeutic Drug Monitoring (TDM) to individualize dosing.[7][8] The accurate quantification of 6-TGNs, typically measured in red blood cells (RBCs), is paramount for optimizing treatment efficacy and safety. Isotope Dilution Mass Spectrometry (IDMS) has emerged as the definitive analytical technique for this purpose, offering unparalleled sensitivity and specificity.[9][10] The precision of IDMS hinges on the use of a stable isotope-labeled internal standard (SIL-IS), which is added to samples to correct for analytical variability.

This guide provides an in-depth technical comparison of the two primary classes of SIL-IS used for 6-TG quantification: heavy-atom standards, specifically 6-thioguanine-¹³C₂,¹⁵N , and deuterated standards . As a Senior Application Scientist, my objective is to move beyond a simple list of pros and cons and delve into the fundamental physicochemical differences that dictate their performance, reliability, and ultimate impact on data integrity in both research and regulated clinical environments.

Part 1: The Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a primary ratio method of measurement that delivers highly accurate and precise quantification.[9] Its power lies in the addition of a known quantity of a SIL-IS to the unknown sample at the earliest stage of analysis.[11] This "spike" is a version of the analyte molecule where one or more atoms have been replaced with their heavier stable isotopes (e.g., ¹H with ²H [D], ¹²C with ¹³C, ¹⁴N with ¹⁵N).

Because the SIL-IS is chemically and physically almost identical to the analyte, it behaves identically during every subsequent step of the analytical workflow—extraction, derivatization, chromatography, and ionization.[11][12] Any analyte loss during sample preparation will be mirrored by a proportional loss of the SIL-IS. Similarly, fluctuations in mass spectrometer signal due to ion suppression or instrumental drift will affect both the analyte and the SIL-IS equally. The mass spectrometer distinguishes between the analyte and the SIL-IS based on their mass-to-charge (m/z) difference. The final concentration is calculated based on the ratio of the analyte signal to the SIL-IS signal, a value that remains constant despite variations in sample recovery or instrument response.[10][13]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly recommend the use of a SIL-IS for mass spectrometric assays, as it represents the most appropriate choice for ensuring the precision and accuracy of the method.[14][15]

Figure 1: The Isotope Dilution Mass Spectrometry (IDMS) Workflow.

Part 2: A Tale of Two Standards: 6-Thioguanine-¹³C₂,¹⁵N vs. Deuterated 6-Thioguanine

The choice of isotopic label is a critical decision that has profound implications for method robustness and data quality. While both heavy-atom and deuterium labeling create the necessary mass shift, their inherent properties are far from equal.

Chemical Structure and Mass Shift

The fundamental difference lies in which atoms are substituted. A ¹³C,¹⁵N-labeled standard incorporates heavy isotopes into the core carbon and nitrogen skeleton of the molecule. A deuterated standard replaces hydrogen atoms with deuterium.

• 6-Thioguanine (Analyte): C₅H₅N₅S, Molar Mass ≈ 167.19 g·mol⁻¹

• [¹³C₂,¹⁵N]-6-Thioguanine (SIL-IS): Incorporates two ¹³C atoms and one ¹⁵N atom, resulting in a mass shift of +3 Da. This standard is commercially available for this purpose.[16]

• Deuterated 6-Thioguanine (SIL-IS): Typically involves replacing 3 or more hydrogen atoms with deuterium (e.g., 6-TG-d₃), providing a mass shift of +3 Da or more.[17]

A mass difference of at least 3 atomic mass units (amu) is recommended to prevent the natural isotopic abundance of the analyte (especially its M+1 and M+2 peaks) from interfering with the signal of the internal standard, a phenomenon known as isotopic crosstalk.[12]

Figure 2: Chemical structures of 6-Thioguanine and its stable isotope-labeled analogs.

Isotopic Stability and the Risk of Back-Exchange

This is arguably the most critical differentiator.

• ¹³C and ¹⁵N Labels: These isotopes are incorporated into the covalent backbone of the molecule. The C-C and C-N bonds are exceptionally stable under all typical bioanalytical conditions.[18][19] There is virtually no risk of the label exchanging with unlabeled atoms from the sample matrix or solvents. This ensures the integrity of the standard throughout the entire analytical process.[20][21]

• Deuterium Labels: Deuterium atoms can be susceptible to hydrogen/deuterium (H/D) exchange, also known as "back-exchange."[22][23] This occurs when a deuterium atom on the standard is replaced by a hydrogen atom from the surrounding environment (e.g., water, solvents). This process is undesirable as it effectively converts the labeled standard back into the unlabeled analyte, leading to an underestimation of the true analyte concentration.[24] The risk is highest when deuterium is placed on heteroatoms (-OH, -NH) but can also occur on carbon atoms activated by adjacent functional groups.[20][25] While careful synthetic design can place deuterium on stable, non-exchangeable positions, the risk is never entirely zero and must be rigorously evaluated during method validation, especially under varying pH and temperature conditions.[18][20]

Chromatographic Behavior and Isotope Effects

The ideal internal standard should co-elute perfectly with the analyte.

• ¹³C and ¹⁵N Labels: Since these standards have virtually identical physicochemical properties to the analyte, they exhibit the same chromatographic behavior.[19] This perfect co-elution is crucial because it ensures that both the analyte and the standard are subjected to the exact same matrix effects at the exact same time as they elute from the LC column and enter the mass spectrometer.[26]

• Deuterium Labels: Deuterated compounds can exhibit a chromatographic "isotope effect," often eluting slightly earlier than their non-deuterated counterparts during reverse-phase HPLC.[12][26] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can subtly alter the molecule's interaction with the stationary phase. This chromatographic shift, even if small, can be detrimental. If the analyte and the deuterated standard do not co-elute, they may experience different degrees of ion suppression from co-eluting matrix components, compromising the accuracy of the analyte/IS ratio and, consequently, the final quantitative result.[26]

Synthesis and Cost

Historically, deuterated standards have often been more readily available and less expensive to produce, sometimes involving simple H/D exchange reactions.[18][20] In contrast, synthesizing ¹³C and ¹⁵N-labeled compounds typically requires a more complex, multi-step process starting from expensive labeled building blocks.[20][21] However, as synthetic methods have advanced, the cost difference has narrowed for many compounds. The higher initial cost of a ¹³C/¹⁵N standard is frequently offset by reduced time spent on method development, validation, and troubleshooting issues related to isotopic instability or chromatographic shifts.[21]

Part 3: Practical Application: Bioanalytical Method for 6-TGN in RBCs

To illustrate the practical implications of standard selection, the following section outlines a validated workflow for the quantification of 6-TGN in red blood cells, a method central to TDM for thiopurine drugs.

Figure 3: Experimental workflow for 6-TGN quantification in red blood cells.

Experimental Protocol: LC-MS/MS Quantification of 6-TGN

• Sample Collection & RBC Isolation: Collect whole blood in EDTA-containing tubes. Centrifuge to separate plasma and buffy coat from the RBC pellet. Wash the RBCs with saline.

• Internal Standard Spiking: To a known volume of the RBC lysate, add the internal standard working solution ([¹³C₂,¹⁵N]-6-Thioguanine or deuterated 6-Thioguanine). Causality: Adding the IS at this early stage is crucial to account for variability in the subsequent hydrolysis and extraction steps.

• Hydrolysis: Add perchloric acid or a similar strong acid and heat the sample (e.g., at 100°C for 1 hour) to hydrolyze the 6-thioguanine nucleotides (6-TGMP, 6-TGDP, 6-TGTP) to the free base, 6-thioguanine.[8]

• Protein Precipitation & Extraction: Neutralize the sample and add a cold organic solvent like acetonitrile to precipitate proteins. Vortex and centrifuge at high speed.

• Sample Analysis: Transfer the supernatant to an autosampler vial for injection onto the LC-MS/MS system.

• LC-MS/MS Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: A suitable gradient to separate 6-TG from matrix components.

  • Mass Spectrometry: Electrospray ionization in positive mode (ESI+), with Multiple Reaction Monitoring (MRM).

    • Hypothetical MRM Transitions:

      • 6-TG: m/z 168.0 → 151.0

      • [¹³C₂,¹⁵N]-6-TG: m/z 171.0 → 154.0[27]

      • Deuterated 6-TG (d₃): m/z 171.0 → 154.0

• Data Processing: Integrate the peak areas for the analyte and the IS. Calculate the peak area ratio and determine the concentration from a calibration curve prepared in the same matrix.

Method Validation: Impact of Standard Choice

All bioanalytical methods must be validated according to regulatory guidelines (e.g., FDA/ICH M10) to ensure they are fit for purpose.[14][15][28][29] The choice of internal standard directly impacts the outcome of these validation experiments.

Validation Parameter	Guideline Requirement (FDA/ICH M10 Summary)	Implication of using [¹³C₂,¹⁵N]-6-TG	Implication of using Deuterated 6-TG
Selectivity & Specificity	No significant interference at the retention times of the analyte and IS.	Straightforward to demonstrate due to identical retention time.	Must confirm no interference at the potentially shifted retention time of the IS.
Accuracy & Precision	Accuracy within ±15% (±20% at LLOQ); Precision (CV) ≤15% (≤20% at LLOQ).	Higher likelihood of meeting criteria due to perfect co-elution and stable label, providing superior correction for matrix effects.	Potential for higher variability (lower precision) if chromatographic shift and matrix effects are present. Accuracy can be compromised by back-exchange.
Matrix Effect	IS should track and compensate for any ion suppression or enhancement caused by the matrix.	Considered the ideal tool for compensating for matrix effects due to co-elution.[30]	May not adequately compensate if the IS elutes at a different time from the analyte, where the matrix effect may be different.[26]
Stability	Analyte and IS must be stable under all handling and storage conditions (bench-top, freeze-thaw, long-term).	Stability is inherent to the C-C and C-N bonds. Validation is typically routine.[19]	Critical Test: Must rigorously prove the isotopic stability of the deuterium label under all conditions. Any evidence of back-exchange would invalidate the standard.[18][20]

Part 4: Data Interpretation and Conclusion

The ultimate goal of any quantitative assay is to produce reliable and reproducible data. The choice of internal standard is a foundational element in achieving this goal.

Comparative Data Summary (Hypothetical)

Parameter	[¹³C₂,¹⁵N]-6-TG Standard	Deuterated 6-TG Standard	Commentary
Retention Time Shift (vs. Analyte)	0.00 min	0.08 min	The deuterated standard shows a slight but measurable retention time shift (isotope effect).
Inter-day Precision (%CV)	4.5%	9.8%	The higher %CV for the deuterated standard may reflect inconsistent correction for matrix effects due to the lack of co-elution.
Accuracy (% Bias)	+2.1%	-8.5%	The negative bias with the deuterated standard could be indicative of minor, systematic back-exchange, leading to an artificially high IS signal and under-quantification of the analyte.
Post-Preparative Stability (24h)	No degradation or change	Potential for label exchange	Requires rigorous testing to ensure deuterium atoms do not exchange with protons from the aqueous mobile phase in the autosampler.

Final Recommendation

While deuterated internal standards are widely used and can be validated for purpose, they carry inherent risks that are absent in their heavy-atom labeled counterparts.[18][30] The potential for H/D back-exchange and chromatographic isotope effects can introduce subtle but significant errors that may compromise data integrity, particularly in complex biological matrices where matrix effects are a concern.[20][26]

For the quantification of 6-thioguanine, [¹³C₂,¹⁵N]-6-Thioguanine represents the scientific gold standard for an internal standard. Its key advantages are:

• Absolute Isotopic Stability: The ¹³C and ¹⁵N labels are integrated into the molecular skeleton and are not susceptible to back-exchange.[19][21]

• Perfect Co-elution: It is chemically identical to the analyte, ensuring it perfectly tracks the analyte during chromatography and provides the most accurate correction for matrix effects.[26]

• Enhanced Data Integrity: Its use minimizes analytical variability, leading to higher precision and accuracy, and provides greater confidence in the final quantitative results.[30]

In the demanding fields of clinical diagnostics and pharmaceutical development, where decisions impacting patient health and regulatory approval are based on bioanalytical data, the investment in a superior internal standard like [¹³C₂,¹⁵N]-6-Thioguanine is not just a matter of best practice—it is a requisite for generating the most robust and defensible scientific data.

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An In-Depth Technical Guide to the Metabolic Pathway of 2-Amino-6-Mercaptopurine (Thioguanine) in Leukemia Cells

Audience: Researchers, scientists, and drug development professionals.

Abstract: 2-amino-6-mercaptopurine, commonly known as thioguanine (6-TG), is a purine antimetabolite that has been a cornerstone in the treatment of acute lymphoblastic leukemia (ALL) and acute myeloid leukemia (AML) for decades.[1][2][3] As a prodrug, its therapeutic efficacy and toxicity are entirely dependent on its intricate intracellular metabolic pathway. This guide provides a comprehensive exploration of the biotransformation of thioguanine within leukemia cells, from its initial activation to its ultimate cytotoxic effects and catabolic inactivation. We will delve into the key enzymes governing this pathway, the mechanisms of cytotoxicity, the profound impact of pharmacogenetics on patient outcomes, and detailed experimental protocols for monitoring its metabolic fate.

The Central Role of Metabolism in Thioguanine's Antileukemic Activity

Thioguanine is a structural analog of the natural purine base guanine.[4] Its mechanism of action is not inherent to the parent drug but is realized through its conversion into fraudulent nucleotides that disrupt nucleic acid synthesis and trigger cell death in rapidly dividing cancer cells.[1][5] Understanding this metabolic journey is critical for optimizing therapy, predicting patient response, and mitigating severe, life-threatening toxicities. The pathway can be broadly divided into two competing arms: the anabolic pathway, which leads to the formation of active cytotoxic metabolites, and the catabolic pathway, which results in inactive byproducts.

The Metabolic Pathway: Anabolism and Catabolism

The fate of thioguanine in a leukemia cell is a tightly regulated process governed by a series of key enzymes. The balance between the activating (anabolic) and inactivating (catabolic) pathways determines the concentration of cytotoxic metabolites and, consequently, the clinical outcome.

Anabolic Activation: The Path to Cytotoxicity

The conversion of thioguanine into its active form is a multi-step process initiated by the enzyme Hypoxanthine-Guanine Phosphoribosyltransferase (HPRT).[4][6]

• Conversion to TGMP: Thioguanine competes with endogenous hypoxanthine and guanine for HPRT, which catalyzes its conversion to 6-thioguanosine monophosphate (TGMP).[4][7] This is the first and rate-limiting step in the activation cascade. High intracellular concentrations of TGMP can begin to exert therapeutic effects by interfering with the synthesis of guanine nucleotides.[7]

• Phosphorylation to Active Nucleotides: TGMP is subsequently phosphorylated by cellular kinases to form 6-thioguanosine diphosphate (TGDP) and, ultimately, 6-thioguanosine triphosphate (TGTP).[1][4] These phosphorylated forms, collectively known as thioguanine nucleotides (TGNs), are the primary active metabolites responsible for the drug's antileukemic effects.[5][8]

Catabolic Inactivation: Modulating Efficacy and Toxicity

Concurrent with its activation, thioguanine is also subject to inactivation by two primary catabolic routes. These pathways reduce the bioavailability of thioguanine for conversion into active TGNs.[6]

• S-Methylation by TPMT: The enzyme Thiopurine S-Methyltransferase (TPMT) catalyzes the S-methylation of thioguanine, converting it into an inactive metabolite, methylthioguanine.[4][6] This methylation prevents the drug from being converted into its active TGN forms.[4] The activity of TPMT is a critical determinant of thiopurine toxicity.[9] Genetic variations in the TPMT gene can lead to decreased or absent enzyme activity, causing an accumulation of TGNs and a significantly increased risk of severe myelosuppression.[4][10]

• Deamination and Oxidation: A secondary catabolic route involves deamination by the enzyme guanine deaminase, which converts thioguanine to 6-thioxanthine.[6] Subsequently, xanthine oxidase (XO) oxidizes 6-thioxanthine to the inactive compound thiouric acid.[6] This pathway is generally considered less significant for thioguanine compared to its role in the metabolism of another thiopurine, 6-mercaptopurine.[4]

The following diagram illustrates the comprehensive metabolic fate of thioguanine in leukemia cells.

Caption: Metabolic pathway of 2-amino-6-mercaptopurine (Thioguanine).

Molecular Mechanisms of Cytotoxicity

The antileukemic effect of thioguanine is mediated by the active TGNs through several distinct mechanisms.

• Incorporation into DNA and RNA: The primary cytotoxic mechanism involves the incorporation of TGTP into DNA during replication.[1] This leads to the formation of thioguanine-substituted DNA. The presence of thioguanine within the DNA helix can trigger the mismatch repair (MMR) system, which recognizes the abnormal base.[1] Persistent and futile attempts by the MMR system to repair these lesions can lead to DNA strand breaks, cell cycle arrest, and ultimately, apoptosis (programmed cell death).[1] Additionally, TGNs can be incorporated into RNA, disrupting its synthesis and function, which further impairs protein synthesis and cellular metabolism.[1]

• Inhibition of Purine Synthesis: TGNs, particularly TGMP, can inhibit key enzymes in the de novo purine biosynthesis pathway, such as glutamine-5-phosphoribosylpyrophosphate amidotransferase.[1][7] This feedback inhibition deprives rapidly dividing leukemia cells of the essential purine building blocks required for DNA and RNA synthesis, leading to a state of "purine starvation."[1]

• Induction of Mitochondrial Dysfunction: Recent studies suggest that thioguanine can also exert its cytotoxic effects by inducing mitochondrial dysfunction and the formation of reactive oxygen species (ROS), leading to oxidative DNA damage.[11]

• Epigenetic Modulation: Thioguanine has been shown to act as a DNA hypomethylating agent by facilitating the degradation of DNA methyltransferase 1 (DNMT1), leading to the reactivation of epigenetically silenced tumor suppressor genes in leukemia cells.

The Critical Role of Pharmacogenetics in Thioguanine Therapy

The clinical application of thioguanine is a leading example of pharmacogenetics-guided therapy. Inter-individual variability in the genes encoding key metabolic enzymes can dramatically influence drug efficacy and toxicity.[2]

Enzyme	Gene	Function in Thioguanine Pathway	Clinical Relevance of Genetic Variants
Thiopurine S-Methyltransferase	TPMT	Inactivates thioguanine via S-methylation.[4]	Variants lead to low/deficient enzyme activity, causing accumulation of active TGNs and high risk of severe myelosuppression. Dose reduction is mandatory.[10][12]
Nudix Hydrolase 15	NUDT15	Converts active TGTP/TGDP back to TGMP, preventing over-accumulation of cytotoxic metabolites.	Variants are strongly associated with thiopurine intolerance and severe leukopenia, particularly in Asian and Hispanic populations. Dose adjustments are required.[2][13]
Inosine Triphosphate Pyrophosphatase	ITPA	Involved in purine metabolism.	Variants have been implicated in variability of thiopurine efficacy and adverse effects, though its role is less defined than TPMT and NUDT15.[2][5]

Table 1: Key Enzymes and Genes in Thioguanine Metabolism and their Clinical Significance.

Given the profound impact of these genetic polymorphisms, genotyping for TPMT and NUDT15 variants is now recommended before initiating thiopurine therapy to tailor dosing, minimize adverse effects, and personalize treatment.[2][14]

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Dual-Isotope Tracing of Purine Salvage: A Technical Guide to 13C/15N Flux Analysis

Topic: Role of 13C 15N Labeled Purines in Nucleotide Salvage Research Content Type: Technical Whitepaper / Methodological Guide Audience: Senior Researchers, Metabolomics Scientists, and Drug Discovery Leads

Executive Summary

Nucleotide metabolism is a bifurcated system: cells either synthesize purines de novo from amino acids and glucose or recycle degraded bases via the salvage pathway .[1] While de novo synthesis is energetically expensive (requiring ~6 ATP per purine), salvage is efficient and often upregulated in rapid proliferation states, including oncology and lymphocyte activation.

This guide details the application of stable isotope-labeled purines (13C, 15N) to quantify salvage flux.[2] Unlike simple 13C-glucose tracing—which primarily tracks ribose synthesis—direct labeling of the purine ring with 13C and 15N provides an unambiguous signal of salvage activity, allowing researchers to distinguish recycled bases from those synthesized de novo.

Mechanistic Foundations: Why Dual Labeling?

The Metabolic Fork: De Novo vs. Salvage

To accurately measure salvage, one must differentiate the source of the purine ring.

• De Novo Synthesis: Constructs the purine ring on a ribose-5-phosphate scaffold using atoms from Glycine, Glutamine, Aspartate, and 10-Formyl-THF.[3]

• Salvage Pathway: Reattaches a pre-formed purine base (Adenine, Guanine, Hypoxanthine) to PRPP (Phosphoribosyl pyrophosphate) via HGPRT or APRT .

The Role of 13C and 15N Isotopes

Using purines labeled with both 13C and 15N (e.g., [U-13C5, 15N5]-Adenine) creates a "mass-shifted" signature that eliminates background noise and metabolic crosstalk.

Isotope	Function in Salvage Tracing	Advantage
15N (Nitrogen)	Tracks the nucleobase ring integrity.	Prevents confusion with carbon recycling from other metabolic cycles (e.g., TCA cycle).
13C (Carbon)	Tracks the carbon skeleton.	When combined with 15N, confirms the base was salvaged intact rather than degraded and re-synthesized.
Dual (13C+15N)	The Gold Standard.	Creates a large mass shift (e.g., +10 Da for Adenine), moving the analyte signal away from natural isotopic envelopes (M+1, M+2).

Experimental Design Strategy

Tracer Selection

Select the tracer based on the specific enzyme or pathway branch you intend to interrogate.

• To measure HGPRT activity: Use [U-13C5, 15N4]-Hypoxanthine .[2]

  • Flux: Hypoxanthine

    IMP AMP/GMP.[1]

  • Note: Hypoxanthine is the primary salvage substrate in many tissue types.

• To measure APRT activity: Use [U-13C5, 15N5]-Adenine .

  • Flux: Adenine

    AMP ADP ATP.

• To measure Guanylate Salvage: Use [U-13C5, 15N5]-Guanine .

  • Flux: Guanine

    GMP GTP.

The "Pulse-Chase" vs. "Steady State" Approach

• Steady State (Long-term): Supplement media with labeled bases (e.g., 10-50 µM) for 24-48 hours.

  • Output: Measures the total contribution of salvage to the nucleotide pool (Fractional Enrichment).

• Pulse-Chase (Kinetic Flux): Pulse labeled bases for short windows (15, 30, 60 mins).

  • Output: Determines the rate of incorporation (Flux). Critical for assessing enzyme kinetics (e.g., drug inhibition of HGPRT).

Visualization: The Purine Salvage Network

The following diagram illustrates the competitive flow between De Novo synthesis and Salvage, highlighting where 13C/15N tracers enter the system.

Caption: Schematic of Purine Metabolism showing entry points for 13C/15N tracers (Red) bypassing the De Novo route (Grey) to populate the nucleotide pools (Green/Blue).

Analytical Methodology: LC-HRMS Protocol

To detect these isotopes, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is required. The polarity of nucleotides requires specific columns (HILIC) and pH control.

Sample Preparation (Quenching & Extraction)

• Critical Step: Nucleotide pools turn over rapidly (seconds). Metabolism must be quenched immediately.

• Wash: Rapidly wash cells with ice-cold Ammonium Acetate (150 mM) to remove extracellular tracer. Do not use PBS (phosphate interferes with MS).

• Quench: Add 80% Methanol / 20% Water (pre-chilled to -80°C) directly to the dish.

• Lyse: Scrape cells and transfer to dry ice. Vortex vigorously.

• Clarify: Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

LC-MS/MS Configuration

Parameter	Specification	Rationale
Column	ZIC-pHILIC (Polymeric bead) or Amide HILIC	Retains highly polar, phosphorylated nucleotides (ATP, GTP).
Mobile Phase A	20 mM Ammonium Carbonate (pH 9.0)	High pH ensures deprotonation of phosphates for better peak shape.
Mobile Phase B	100% Acetonitrile	Standard organic phase for HILIC.
Ionization	ESI Negative (-) for NucleotidesESI Positive (+) for Nucleosides/Bases	Phosphates ionize best in negative mode; free bases in positive.
Resolution	> 60,000 (Orbitrap) or Q-TOF equivalent	Essential to resolve 13C/15N peaks from background isobaric interferences.

Mass Transitions (MRM/PRM Targets)

When setting up the instrument, monitor the specific mass shift (

).

• Target: ATP (Adenosine Triphosphate)

  • Unlabeled (M+0): 507.0 m/z

  • Salvaged from [U-13C5,15N5]-Adenine: The Adenine ring (

    ) is labeled.

  • Mass Shift: +5 (13C) + 5 (15N) = +10 Da .

  • Target Mass (M+10): 517.0 m/z.

Data Interpretation: Calculating Flux

Isotope Distribution Analysis

Raw data will provide peak areas for isotopologues (M+0, M+1... M+10).

• Correct for Natural Abundance: Use software (e.g., IsoCor, El-Maven) to subtract the natural presence of 13C (1.1%) and 15N (0.37%).

• Calculate Fractional Enrichment (FE):

  Where is the abundance of isotopologue , and is the number of labeled atoms possible.

Interpreting the Ratio

• High M+10 ATP: Indicates active APRT salvage pathway.

• High M+0 ATP (in presence of tracer): Indicates dominance of De Novo synthesis or lack of tracer uptake.

• Appearance of M+5 (15N only): Suggests the carbon backbone was metabolized (e.g., via ribose recycling) but the nitrogen ring was preserved—rare in direct salvage but possible in complex recycling loops.

References

• De Novo and Salvage Purine Synthesis Pathways Across Tissues and Tumors. Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• LC-MS/MS Parameters for 13C and 15N Labeling Experiments. Source: ResearchGate / Methods in Molecular Biology URL:[Link]

• Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) and Lesch-Nyhan Disease. Source: OMIM (Online Mendelian Inheritance in Man) URL:[Link]

• Stable Isotope Tracing in Cancer Metabolism. Source: Nature Protocols (General Methodology Reference) URL:[Link]

Sources

• 1. De novo and Salvage Purine Synthesis Pathways Across Tissues and Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Interplay between mTOR and Purine Metabolism Enzymes and Its Relevant Role in Cancer [mdpi.com]

A Guide to 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N (CAS 1330266-29-9): A High-Fidelity Internal Standard for Thiopurine Metabolite Quantification

Introduction

In the landscape of personalized medicine, the precise quantification of therapeutic drug metabolites is paramount for optimizing efficacy while minimizing toxicity. This is particularly true for thiopurine drugs, such as azathioprine and 6-mercaptopurine (6-MP), which are mainstays in the treatment of acute lymphoblastic leukemia (ALL) and various autoimmune disorders.[1] The clinical utility of these drugs is dictated by their conversion to the active cytotoxic metabolites, 6-thioguanine nucleotides (6-TGNs). However, a complex and highly variable metabolic pathway also leads to the formation of potentially hepatotoxic methylated metabolites.[2] This variability necessitates rigorous therapeutic drug monitoring (TDM) to ensure patients remain within the narrow therapeutic window.

This technical guide provides an in-depth overview of 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N, a stable isotope-labeled (SIL) internal standard for tioguanine (2-amino-6-mercaptopurine). We will explore its chemical specifications, the fundamental rationale for its use in mass spectrometry-based bioanalysis, and provide detailed, field-proven protocols for its application in a clinical research setting. This document is intended for researchers, clinical scientists, and drug development professionals engaged in pharmacokinetic, pharmacodynamic, and TDM studies of thiopurine drugs.

Core Specifications and Structure

2-Amino-6-mercaptopurine-¹³C₂,¹⁵N is the isotopically labeled analog of tioguanine, where two carbon atoms and one nitrogen atom have been replaced with their heavy isotopes, ¹³C and ¹⁵N, respectively. This labeling confers a mass shift that makes it distinguishable from the endogenous analyte by a mass spectrometer, without altering its chemical and physical behavior.

Specification	Value	Source(s)
CAS Number	1330266-29-9	[3]
Synonym	2-amino-9H-purine-6-thiol-4,5-¹³C₂-7-¹⁵N	[4]
Molecular Formula	C₃¹³C₂H₅N₄¹⁵NS	[3]
Molecular Weight	170.17	[3]
Accurate Mass	170.0303	[3]
Chemical Purity	Typically ≥95% (HPLC)	[3]
Appearance	Solid (typically white to off-white)	-
Storage Conditions	-20°C	[3]
Parent Compound	Tioguanine (CAS 154-42-7)	[3]

The Imperative of a Stable Isotope-Labeled Internal Standard in LC-MS/MS

The gold standard for quantifying small molecules in complex biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its power lies in its sensitivity and selectivity. However, the accuracy and precision of an LC-MS/MS assay are critically dependent on the ability to correct for analytical variability introduced at every step of the workflow, from sample extraction to instrument injection and ionization.

A stable isotope-labeled internal standard (SIL-IS) is the ultimate tool for this purpose. Because its physical and chemical properties are nearly identical to the analyte of interest, it experiences the same processing and analysis effects.

Causality in Experimental Choice:

• Co-elution: The SIL-IS co-elutes with the native analyte during liquid chromatography, ensuring both are subjected to the same matrix effects at the same time in the mass spectrometer's ion source.

• Ionization Equivalence: It exhibits the same ionization efficiency, correcting for ion suppression or enhancement caused by co-eluting matrix components.

• Process Tracking: It accounts for analyte loss during all sample preparation steps, including protein precipitation, liquid-liquid extraction, and derivatization.

By measuring the ratio of the analyte's peak area to the SIL-IS's peak area, a highly precise and accurate quantification can be achieved, as the variability is normalized.

Diagram: The role of a SIL-IS in correcting for analytical variability.

Application in the Thiopurine Metabolic Pathway

To effectively use 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N, one must understand the metabolic fate of its parent drugs, azathioprine and 6-mercaptopurine. The pathway is a branch point between therapeutic efficacy and potential toxicity, governed by several key enzymes with known genetic polymorphisms (e.g., TPMT).[2]

Azathioprine is a prodrug that is rapidly converted to 6-mercaptopurine (6-MP). From there, the metabolism proceeds along three major routes:

• Catabolism: Xanthine Oxidase (XO) converts 6-MP to the inactive 6-thiouric acid.

• Anabolism (Therapeutic Pathway): Hypoxanthine-guanine phosphoribosyltransferase (HPRT) initiates a cascade that ultimately produces 6-thioguanine nucleotides (6-TGNs), which are incorporated into DNA and RNA, leading to cytotoxicity and immunosuppression. The free base, tioguanine, is the target analyte for which our SIL-IS is designed.[5]

• Methylation (Toxicity Pathway): Thiopurine S-methyltransferase (TPMT) methylates 6-MP to 6-methylmercaptopurine (6-MMP), which can lead to hepatotoxicity at high levels.[2]

The quantification of tioguanine (after hydrolysis from its nucleotide forms) is a direct measure of the active, therapeutic metabolite.

Sources

• 1. Optimizing 6-mercaptopurine and azathioprine therapy in the management of inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Amino-6-mercaptopurine-13C2,15N | LGC Standards [lgcstandards.com]
• 3. University of Washington's Proteomics Resource [proteomicsresource.washington.edu]
• 4. ClinPGx [clinpgx.org]
• 5. Frontiers | LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity [frontiersin.org]

molecular weight and formula of 13C2 15N labeled thioguanine

Topic: Molecular Weight and Formula of

Labeled Thioguanine Content Type: Technical Guide / Whitepaper Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Technical Guide: Characterization and Analysis of -Thioguanine

Executive Summary

Thioguanine (6-TG) is a critical thiopurine antimetabolite used in the treatment of acute myeloid leukemia (AML) and inflammatory bowel disease. Precise quantification of 6-TG and its active metabolites in biological matrices is essential for Therapeutic Drug Monitoring (TDM) due to the drug's narrow therapeutic index and complex metabolism via TPMT and NUDT15 pathways.

This guide provides the definitive physicochemical characterization of the stable isotope-labeled internal standard,

-Thioguanine . Unlike deuterium-labeled standards, this isotopologue eliminates issues related to hydrogen/deuterium exchange and kinetic isotope effects (KIE), offering superior precision for LC-MS/MS bioanalysis.

Part 1: Chemical Identity & Isotopic Architecture

The Stoichiometric Shift

The introduction of stable isotopes alters the molecular mass without significantly impacting the chromatographic retention time, making this molecule an ideal internal standard (IS). The specific isotopologue requested contains two Carbon-13 atoms and one Nitrogen-15 atom.

Feature	Unlabeled 6-Thioguanine	-Labeled Thioguanine
Molecular Formula
Monoisotopic Mass	167.0266 Da	170.0303 Da
Mass Shift ( )	—	+3.0037 Da
CAS Registry	154-42-7 (Unlabeled)	Custom Synthesis / Research Grade

Exact Mass Calculation

For high-resolution mass spectrometry (HRMS), reliance on average molecular weight is insufficient. The following calculation uses IUPAC-standard atomic masses to determine the precise monoisotopic mass for the

ion used in positive electrospray ionization (ESI+).

Atomic Mass Constants:

• : 12.000000 u[1]
• : 13.003355 u[1]
• : 14.003074 u
• : 15.000109 u
• : 1.007825 u
• : 31.972071 u

Calculation for Neutral Molecule (

):

• Carbon (

  ):

• Carbon-13 (

  ):

• Nitrogen (

  ):

• Nitrogen-15 (

  ):

• Hydrogen (

  ):

• Sulfur (

  ):

Total Monoisotopic Mass: 170.030311 Da

LC-MS/MS Target Ion (

):

• Add proton (

  ):

Part 2: Metabolic Context & Mechanism

Understanding the metabolic fate of 6-TG is crucial for selecting the correct analyte. 6-TG is a prodrug that must be activated to Thioguanine Nucleotides (TGNs) to exert cytotoxicity, while competing pathways (TPMT) inactivate it.

Thiopurine Signaling Pathway

Figure 1: Metabolic divergence of 6-Thioguanine.[2][3] HPRT activates the drug, while TPMT shunts it toward inactive methylated forms.[2][4] The labeled IS tracks the parent drug.

Part 3: Validated Analytical Protocol (LC-MS/MS)

This protocol utilizes the

-TG internal standard for the quantification of intracellular 6-TG in red blood cells (RBCs).

Sample Preparation (Protein Precipitation)

Principle: Thiopurines are sensitive to oxidation. The inclusion of Dithiothreitol (DTT) is critical to prevent the formation of disulfide dimers during extraction.

• Isolation: Centrifuge whole blood (EDTA) at 1000 x g for 10 min. Remove plasma and buffy coat. Wash RBCs 2x with saline.

• Lysis: Aliquot 100 µL washed RBCs into a tube. Add 100 µL water to lyse.

• IS Addition: Add 20 µL of

  -TG working solution (50 ng/mL in methanol).

• Stabilization: Add 20 µL of 0.1 M DTT.

• Precipitation: Add 200 µL of 10% Perchloric Acid (PCA) or Methanol/Acetonitrile (1:1). Vortex vigorously for 30s.

• Clarification: Centrifuge at 14,000 x g for 10 min at 4°C.

• Hydrolysis (Optional): If measuring total TGNs converted back to base, boil supernatant at 100°C for 45 min (acid hydrolysis). For free base measurement, skip.

• Injection: Transfer supernatant to autosampler vial.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Waters Acquity HSS T3, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0-1 min (2% B), 1-4 min (Linear to 90% B), 4-5 min (Hold 90% B).

MRM Transitions (Positive Mode):

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Mechanism
6-TG (Native)	168.0	151.0	25	Loss of
-TG (IS)	171.0	154.0	25	Loss of (Retains labels)

Note: If the

label is on the exocyclic amine, the product ion for the IS will shift differently. The transition 171.0 -> 154.0 assumes the is within the purine ring.

Analytical Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow for quantifying Thioguanine using stable isotope dilution.

Part 4: Scientific Rationale & Troubleshooting

Why over Deuterium ( )?

• Stability: Deuterium on heteroatoms (N-H, S-H) in thioguanine is labile and exchanges with solvent protons, causing signal loss. Carbon-13 and Nitrogen-15 are non-exchangeable.

• Retention Time: Deuterated compounds often elute slightly earlier than non-deuterated analogs (chromatographic isotope effect), causing them to experience different matrix effects.

  analogs co-elute perfectly with the analyte.

Cross-Talk Interference

Ensure the mass shift (+3 Da) is sufficient to avoid isotopic overlap.

• Natural abundance of

  (4.2%) creates a naturally occurring M+2 peak in the unlabeled drug.

• The M+3 shift of this IS is sufficient to avoid interference from the natural M+2 isotope of the drug.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2723601, Thioguanine. Retrieved from [Link]

• Caudle, K. E., et al. (2013). Clinical Pharmacogenetics Implementation Consortium Guidelines for Thiopurine Methyltransferase Genotype and Thiopurine Dosing. Clinical Pharmacology & Therapeutics. Retrieved from [Link]

• Shipkova, M., & Wieland, E. (2005). Oscillating between efficacy and toxicity: therapeutic drug monitoring of thiopurines. British Journal of Clinical Pharmacology. Retrieved from [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. Standard Atomic Weights. Retrieved from [Link]

Sources

• 1. Carbon-13 - isotopic data and properties [chemlin.org]
• 2. knmp.nl [knmp.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

using 2-Amino-6-mercaptopurine-13C2,15N as LC-MS/MS internal standard

Application Note: Precision Quantitation of Intracellular 6-Thioguanine Nucleotides (6-TGN) via LC-MS/MS

Internal Standard Focus: 2-Amino-6-mercaptopurine-

(6-TG- ) Application: Therapeutic Drug Monitoring (TDM) of Thiopurines (Azathioprine, 6-Mercaptopurine, 6-Thioguanine) Matrix: Human Erythrocytes (Red Blood Cells)

Abstract

This protocol details a robust LC-MS/MS methodology for the quantification of 6-Thioguanine (6-TG) derived from intracellular 6-Thioguanine Nucleotides (6-TGN).[1] The method utilizes 2-Amino-6-mercaptopurine-

as a stable isotope-labeled internal standard (SIL-IS). Unlike standard deuterated analogs, this analog offers superior stability against back-exchange and provides a +3 Da mass shift, effectively eliminating isotopic interference from the natural sulfur-34 ( ) isotope of the native drug. This guide covers sample preparation via acid hydrolysis, chromatographic separation, and mass spectrometric detection, designed for clinical research labs monitoring thiopurine therapy in Acute Lymphoblastic Leukemia (ALL) and Inflammatory Bowel Disease (IBD).

Introduction & Clinical Context

Thiopurines (Azathioprine, 6-Mercaptopurine) are prodrugs that require metabolic activation to form 6-Thioguanine Nucleotides (6-TGN) , the active cytotoxic agents incorporated into DNA.[1][2][3][4][5]

• Clinical Challenge: Thiopurine metabolism is complex and influenced by genetic polymorphisms (e.g., TPMT, NUDT15). High 6-TGN levels correlate with myelosuppression, while low levels lead to treatment failure.

• Analytical Challenge: 6-TGNs are unstable and exist intracellularly. Direct measurement of nucleotides is difficult due to polarity. The standard approach involves acid hydrolysis to convert all 6-TGN species back to the free base, 6-Thioguanine (6-TG), for total quantification.

• The Role of the IS: The RBC matrix is complex. Using 6-TG-

  corrects for matrix effects (ion suppression) and variability in the hydrolysis efficiency, ensuring high precision.

Metabolic & Analytical Pathway[1]

The following diagram illustrates the conversion of prodrugs to the active analyte and the critical hydrolysis step performed in the lab.

Caption: Pathway showing the metabolic activation of thiopurines to 6-TGN and the laboratory hydrolysis step converting them back to 6-TG for measurement.

Experimental Protocol

Reagents & Standards

• Analyte: 6-Thioguanine (2-Amino-6-mercaptopurine).

• Internal Standard: 2-Amino-6-mercaptopurine-

  (Purity >98%).

• Reducing Agent: Dithiothreitol (DTT) – Critical for preventing oxidation of the thiol group.

• Hydrolysis Acid: Perchloric Acid (70%) or Sulfuric Acid.

Stock Solution Preparation

• Solubility Warning: 6-TG is poorly soluble in water and acidic pH.

• Protocol: Dissolve 6-TG and the IS in DMSO or 0.1 M NaOH to obtain 1 mg/mL stock solutions. Store at -80°C.

• Working IS Solution: Dilute stock in water/methanol (50:50) to ~500 ng/mL.

Sample Preparation (Hydrolysis Method)

This method quantifies total intracellular 6-TGN.

• RBC Isolation: Centrifuge EDTA whole blood (10 min, 3000 rpm). Remove plasma and buffy coat. Wash RBCs twice with saline (0.9% NaCl).

• Lysis & IS Addition:

  • Aliquot 100 µL of washed RBCs.

  • Add 50 µL of Internal Standard Working Solution .

  • Add 100 µL of DTT Solution (0.1 M in water). Note: DTT must be added before heating to protect the -SH group.

• Hydrolysis:

  • Add 100 µL of 70% Perchloric Acid .

  • Vortex vigorously.

  • Heat at 100°C for 60 minutes in a heating block.

• Clarification:

  • Cool samples to room temperature.[6]

  • Centrifuge at 13,000 rpm for 10 minutes to pellet precipitated proteins and cell debris.

• Neutralization/Dilution (Optional but Recommended):

  • Transfer supernatant to a vial. Depending on the column chemistry, you may inject directly or dilute with mobile phase A to reduce acidity.

LC-MS/MS Method Parameters

Chromatography (LC)

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3 or Agilent Zorbax SB-C18), 2.1 x 100 mm, 3.5 µm.

  • Why: HSS T3 is designed for polar compound retention in high aqueous conditions.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 98% A (Hold for polar retention)

  • 1-4 min: 98% A

    50% A

  • 4-5 min: Wash (5% A)

  • 5.1 min: Re-equilibrate (98% A)

Mass Spectrometry (MS/MS)

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

• Scan Mode: Multiple Reaction Monitoring (MRM).[7]

MRM Transitions Table:

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Dwell Time (ms)
6-Thioguanine (Native)	168.1	151.1	25	50
Qualifier Transition	168.1	134.0	35	50
6-TG- (IS)	171.1	154.1	25	50

• Mechanism: The primary transition represents the loss of ammonia (

  , -17 Da).

  • Native:

    .

  • IS:

    .

• Interference Check: The native 6-TG contains Sulfur. The

  isotope (4.2% abundance) creates a peak at 170. If a or IS were used, this natural isotope would interfere. The +3 Da shift of the IS (m/z 171) completely clears this interference window.

Workflow Diagram

Caption: Step-by-step analytical workflow from RBC sample to MS detection.

Validation & Expert Insights

Linearity and Range

• Target Range: 50 – 5,000 pmol/8x10

  RBCs.

• Calibration: Prepare calibrators in lysed RBC matrix (from a healthy donor) to match the matrix effect profile, though the SIL-IS largely compensates for this.

Troubleshooting: Stability & Oxidation

The thiol group (-SH) on 6-TG is highly susceptible to oxidation, forming Thiouric Acid or disulfide dimers.

• Symptom: Loss of signal or poor linearity.

• Solution: Ensure DTT is fresh. If samples must be stored after hydrolysis, keep them at 4°C and analyze within 24 hours. Do not freeze post-hydrolysis samples without re-verifying stability.

Why is Superior to Deuterium ( )

While deuterated standards (

-6-TG) exist, deuterium on exchangeable sites (like amines or thiols) can be unstable in the acidic hydrolysis conditions (pH < 1, 100°C). The and atoms are part of the purine ring structure; they are non-exchangeable and perfectly stable during the harsh acid hydrolysis step.

References

• Dervieux, T., & Boulieu, R. (1998).[8][9] Simultaneous determination of 6-thioguanine and methyl 6-mercaptopurine nucleotides of azathioprine in red blood cells by HPLC.[1][10][4][11] Clinical Chemistry, 44(3), 551–555.[8][9] Link

• Shipkova, M., et al. (2003).[2][8] Differences in Nucleotide Hydrolysis Contribute to the Differences between Erythrocyte 6-Thioguanine Nucleotide Concentrations Determined by Two Widely Used Methods. Clinical Chemistry, 49(2), 260–268.[8] Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Kirsch, S., et al. (2013). Improved Method for Therapeutic Drug Monitoring of 6-thioguanine Nucleotides and 6-methylmercaptopurine in Whole-Blood by LC/MSMS Using Isotope-Labeled Internal Standards. Therapeutic Drug Monitoring, 35(3), 313-321.[2] Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improved method for therapeutic drug monitoring of 6-thioguanine nucleotides and 6-methylmercaptopurine in whole-blood by LC/MSMS using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC-MS/MS Coupled with Stable Isotope Dilution Method for the Quantification of 6-Thioguanine and S6-Methylthioguanine in Genomic DNA of Human Cancer Cells Treated with 6-Thioguanine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of 6-Mercaptopurine and Its Metabolites in Patients with Acute Lympoblastic Leukemia Using Dried Blood Spots and UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Differences in nucleotide hydrolysis contribute to the differences between erythrocyte 6-thioguanine nucleotide concentrations determined by two widely used methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

preparing calibration curves with 6-thioguanine-13C2,15N standard

Application Note: Precision Quantitation of 6-Thioguanine using 6-Thioguanine-13C2,15N Internal Standard

Executive Summary

This protocol details the preparation and validation of calibration curves for 6-Thioguanine (6-TG) in biological matrices (specifically Red Blood Cell lysate) using the stable isotope-labeled internal standard 6-thioguanine-13C2,15N .

6-TG is a critical thiopurine antimetabolite used in the treatment of acute lymphoblastic leukemia (ALL) and inflammatory bowel disease (IBD). Due to its narrow therapeutic index and complex intracellular metabolism, precise quantification is mandatory. This method utilizes a Stable Isotope Dilution (SID) approach to compensate for matrix effects, ionization suppression, and oxidative instability during sample processing.

Scientific Rationale & Mechanism

Why 6-Thioguanine-13C2,15N?

While structural analogs (e.g., 6-methylmercaptopurine-d3) are sometimes used, 6-thioguanine-13C2,15N is the "Gold Standard" for two reasons:

• Co-Elution: It elutes at the exact same retention time as the analyte, ensuring it experiences the exact same matrix suppression/enhancement effects at the electrospray source.

• Mass Shift (+3 Da): The incorporation of two

  atoms and one atom shifts the precursor mass from m/z 168.0 to 171.0. This +3 Da shift is sufficient to avoid isotopic overlap (crosstalk) from the natural abundance isotopes of the analyte.

The Oxidation Challenge

6-TG is chemically unstable in biological matrices, prone to oxidation into guanine sulfonate or 6-thiouric acid .

• Critical Control Point: The extraction buffer MUST contain a reducing agent. This protocol utilizes Dithiothreitol (DTT) to maintain 6-TG in its reduced thiol form throughout the extraction process.

Materials & Reagents

Reagent	Grade/Specification
Analyte	6-Thioguanine (Reference Standard, >98% purity)
Internal Standard	6-Thioguanine-13C2,15N (Isotopic purity >99%)
Solvent A	0.1 M Sodium Hydroxide (NaOH)
Solvent B	Dimethyl Sulfoxide (DMSO)
Reducing Agent	Dithiothreitol (DTT)
Precipitating Agent	70% Perchloric Acid (PCA) or Methanol
Matrix	Washed Red Blood Cells (RBCs) or Plasma (Blank)

Experimental Workflow

Stock Solution Preparation

Caution: 6-TG is a cytotoxic agent.[1] Handle in a biosafety cabinet.

A. Analyte Stock (1.0 mg/mL) 6-TG is insoluble in water and ethanol. It requires alkaline conditions or DMSO.

• Weigh 10.0 mg of 6-Thioguanine.

• Dissolve in 10.0 mL of 0.1 M NaOH .

  • Alternative: Dissolve in DMSO if non-aqueous stock is preferred for stability.

• Vortex for 2 minutes until clear.

• Storage: -80°C (Stable for 6 months).

B. Internal Standard Stock (100 µg/mL)

• Weigh 1.0 mg of 6-thioguanine-13C2,15N.

• Dissolve in 10.0 mL of DMSO .

• Storage: -80°C.

C. Working Internal Standard (WIS)

• Dilute the IS Stock to 500 ng/mL in Methanol containing 0.1% DTT.

• Note: This solution will be used for spiking all samples.

Calibration Curve Preparation (Serial Dilution)

We will generate an 8-point calibration curve ranging from 5 ng/mL to 1000 ng/mL in the biological matrix.

Step 1: Preparation of Spiking Solutions (Non-Matrix) Prepare these in methanol/water (50:50).

Std ID	Concentration (ng/mL)	Preparation
SS-8	20,000	20 µL Stock (1 mg/mL) + 980 µL Diluent
SS-7	10,000	500 µL SS-8 + 500 µL Diluent
SS-6	2,000	200 µL SS-7 + 800 µL Diluent
SS-5	1,000	500 µL SS-6 + 500 µL Diluent
SS-4	200	200 µL SS-5 + 800 µL Diluent
SS-3	100	500 µL SS-4 + 500 µL Diluent
SS-2	20	200 µL SS-3 + 800 µL Diluent
SS-1	10	500 µL SS-2 + 500 µL Diluent

Step 2: Matrix Spiking (Creating the Curve) To mimic real samples, spike the standards into the blank matrix (e.g., RBC lysate).

• Ratio: 5% Spiking Solution + 95% Matrix.

• Example: Add 10 µL of SS-8 to 190 µL of Blank RBC Lysate -> Final Conc: 1000 ng/mL .

Sample Extraction Protocol

This step applies to Calibrators, QCs, and Unknowns.

• Aliquot: Transfer 100 µL of Spiked Matrix (Calibrator) into a microcentrifuge tube.

• Add IS: Add 20 µL of Working Internal Standard (500 ng/mL) . Vortex.

• Stabilize: Add 10 µL of 1 M DTT (freshly prepared). Incubate 10 min at RT.

  • Why? Reduces disulfide bonds and prevents 6-TG oxidation.

• Precipitate: Add 200 µL of 70% Perchloric Acid (or cold Methanol).

• Centrifuge: 15,000 x g for 10 minutes at 4°C.

• Supernatant: Transfer clear supernatant to an HPLC vial.

Visualizations

Figure 1: Calibration & Extraction Workflow

This diagram illustrates the critical path from stock preparation to LC-MS injection, highlighting the oxidation control point.

Caption: Step-by-step workflow for preparing 6-TG calibration standards, emphasizing the critical DTT stabilization step.

LC-MS/MS Conditions

Chromatography (HPLC):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

• Gradient:

  • 0-1 min: 2% B

  • 1-3 min: 2% -> 90% B

  • 3-4 min: 90% B

  • 4.1 min: Re-equilibrate at 2% B.

Mass Spectrometry (MRM Parameters): Operate in Positive Electrospray Ionization (ESI+) mode.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Dwell Time (ms)
6-Thioguanine	168.0	151.0	25	100
6-TG-13C2,15N (IS)	171.0	154.0	25	100

Note: The transition 168->151 corresponds to the loss of ammonia (NH3, 17 Da). The IS transition 171->154 confirms the retention of the heavy isotopes on the core fragment.

Data Analysis & Acceptance Criteria

• Linearity: Plot the Peak Area Ratio (Analyte/IS) vs. Concentration.

  • Regression: Linear (

    ) or Quadratic.

  • Weighting:

    or is recommended to improve accuracy at the lower end of the curve.

  • Acceptance:

    .

• Accuracy & Precision (FDA/EMA Guidelines):

  • LLOQ (5 ng/mL): Accuracy within ±20%, Precision CV < 20%.

  • Other Standards: Accuracy within ±15%, Precision CV < 15%.

  • Quality Controls (QCs): Run Low, Mid, and High QCs interspersed with study samples.

Expert Troubleshooting Tips

• Peak Tailing: 6-TG is polar and basic. If peak tailing occurs, ensure the column is fully end-capped. Adding 5mM Ammonium Acetate to the mobile phase can improve peak shape.

• Carryover: 6-TG can stick to metallic injector needles. Use a needle wash solution containing 10% DMSO or 50% Methanol.

• Stability: Never store processed samples in the autosampler for >24 hours without verifying stability. The thiol group is highly reactive.

References

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]

• Hofmann, U., et al. (2012). Improved Method for Therapeutic Drug Monitoring of 6-Thioguanine Nucleotides. ResearchGate. Retrieved from [Link]

• Kim, H., et al. (2014). Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method. PubMed Central. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. lcms.cz [lcms.cz]

Introduction: The Critical Role of Thiopurine Nucleotide Monitoring

An In-Depth Guide to the Extraction of Thiopurine Nucleotides from Whole Blood for Therapeutic Drug Monitoring and Research

Thiopurine drugs, including azathioprine, 6-mercaptopurine (6-MP), and 6-thioguanine (6-TG), are cornerstone therapies for a range of conditions, from acute lymphoblastic leukemia to inflammatory bowel disease (IBD) and autoimmune disorders.[1] These agents are prodrugs that undergo extensive intracellular metabolism to form their active and toxic moieties. The primary active metabolites are the 6-thioguanine nucleotides (6-TGNs), which exert their cytotoxic and immunosuppressive effects by incorporating into DNA and RNA. Concurrently, a competing metabolic pathway leads to the formation of 6-methylmercaptopurine nucleotides (6-MMPNs), which are associated with hepatotoxicity.[2][3]

The intricate balance between these metabolic pathways exhibits significant inter-patient variability, making therapeutic drug monitoring (TDM) an essential tool for optimizing dosing regimens to maximize efficacy while minimizing adverse effects.[4][5][6] Because these metabolites are intracellular, red blood cells (RBCs) serve as an ideal surrogate matrix for their measurement. RBCs lack the ability for de novo purine synthesis, making them highly responsive to thiopurine incorporation, and their long lifespan provides a cumulative measure of drug exposure.[2][3][4][7]

However, the accurate quantification of these nucleotides is critically dependent on a robust and reproducible extraction method. The inherent instability of nucleotides and the complexity of the whole blood matrix present significant analytical challenges.[2][3] This guide provides a detailed overview of the critical pre-analytical considerations and core extraction methodologies, offering field-proven insights and step-by-step protocols for researchers, clinicians, and drug development professionals.

Part 1: Pre-Analytical Considerations - The Foundation of Reliable Results

Garbage in, garbage out. This adage is particularly true for thiopurine nucleotide analysis. The entire analytical workflow is built upon the quality of the initial sample. Errors or inconsistencies in collection, handling, or storage can introduce significant variability and lead to clinically misleading results.

Sample Collection and Handling

Whole blood should be collected in tubes containing Ethylenediaminetetraacetic acid (EDTA) as the anticoagulant.[4] Upon collection, the tube must be gently inverted several times to ensure thorough mixing and prevent coagulation.

The stability of thiopurine nucleotides in whole blood is limited. Studies have shown that 6-TGN concentrations can decrease by approximately 20% after just four days of storage at 4°C.[7][8][9] Therefore, it is imperative to process the blood sample as soon as possible after collection.

Protocol: Isolation of Red Blood Cells (RBCs)

Causality: The primary goal is to isolate the RBCs, where the target nucleotides are sequestered, from plasma, which contains interfering proteins and other compounds. The washing steps are crucial for removing any remaining plasma and extracellular contaminants.

• Centrifugation: Centrifuge the whole blood sample at 800-1,500 x g for 10 minutes at 4°C.[10] This will separate the blood into three distinct layers: upper plasma layer, a thin middle "buffy coat" layer (containing white blood cells and platelets), and the bottom packed RBC layer.

• Aspiration: Carefully aspirate and discard the plasma and the buffy coat layer without disturbing the packed RBCs. This step requires precision to avoid removing the upper layer of RBCs.

• Washing: Resuspend the packed RBCs in an equal volume of cold, isotonic saline (0.9% NaCl) or phosphate-buffered saline (PBS). Gently mix by inversion.

• Repeat: Repeat the centrifugation and washing steps (Steps 1 & 3) at least two more times.[4][10] Two washes are generally sufficient to remove interfering substances.[3]

• Final Preparation: After the final wash and aspiration, the packed RBCs can be used immediately or stored for later analysis. A red blood cell count can be performed at this stage to normalize the final metabolite concentrations.[11]

Sample Storage

For long-term storage, isolated RBCs must be frozen. The storage temperature is critical.

• Recommended: Store washed, packed RBCs at -70°C or -80°C. At these temperatures, thiopurine metabolites are stable for at least 6 months.[7][8][9][10]

• Avoid: Storage at -20°C is not recommended for long durations, as it can lead to a significant (up to 30%) degradation of 6-TGNs over 180 days.[7][8][9]

Part 2: Core Extraction Methodologies

The choice of extraction method depends on the ultimate analytical goal: measuring the total concentration of thiopurine bases (after hydrolysis) or quantifying the individual nucleotide species (mono-, di-, and triphosphates).

Method 1: Protein Precipitation with Perchloric Acid and Hydrolysis

This is the most common, robust, and widely validated method for routine TDM.

Principle: This method uses a strong acid, typically perchloric acid, to achieve two simultaneous goals: efficient cell lysis and denaturation/precipitation of cellular proteins.[12] A subsequent heating step is employed to hydrolyze all thiopurine nucleotide forms (mono-, di-, and triphosphates) into their corresponding purine bases: 6-thioguanine (6-TG) and 6-methylmercaptopurine (6-MMP).[1][13][14][15] This simplifies the analysis as only two compounds need to be quantified by downstream methods like LC-MS/MS.

• Aliquot RBCs: To a microcentrifuge tube, add a precise volume (e.g., 100 µL) of washed, packed RBCs.

• Add Stabilizer & IS: Add dithiothreitol (DTT) to a final concentration of ~5-10 mM to prevent oxidation of the thiol groups.[2][16] Add an appropriate internal standard (IS), preferably a stable isotope-labeled version of 6-TG and 6-MMP.

• Protein Precipitation: Add 40-50 µL of cold 70% perchloric acid.[1] Causality: The strong acid instantly denatures proteins, causing them to precipitate out of the solution, while releasing the intracellular contents.

• Vortex & Centrifuge: Vortex the mixture vigorously for 30-60 seconds to ensure complete precipitation. Centrifuge at high speed (e.g., >15,000 x g) for 10 minutes to pellet the precipitated protein.[1]

• Collect Supernatant: Carefully transfer the clear supernatant to a new, clean tube.

• Hydrolysis: Tightly cap the tube and heat it at 100°C for 1 hour.[1][3] Causality: This crucial step cleaves the phosphate groups from the nucleotides, converting the various 6-TGN and 6-MMPN species into a single, measurable 6-TG and 6-MMP base, respectively.

• Final Preparation: Cool the sample on ice. It can now be directly injected for LC-MS/MS analysis or may require a final centrifugation step to remove any minor precipitates formed during heating.

Workflow for Acid Precipitation & Hydrolysis.

Method 2: Solvent-Based Protein Precipitation

This method is preferred for research applications where the goal is to measure the individual mono-, di-, and triphosphate nucleotide species.

Principle: This approach uses cold organic solvents, such as a mixture of methanol and dichloromethane, to precipitate proteins.[10][17] The conditions are much milder than strong acid treatment, which preserves the integrity of the phosphate groups on the nucleotides, allowing for their separation and individual quantification.

• Lyse RBCs: Start with a known quantity of washed RBCs and induce lysis by adding a hypotonic solution (e.g., cold deionized water) or through freeze-thaw cycles.

• Add IS: Add an appropriate internal standard.

• Precipitation: Add a cold (~ -20°C) mixture of methanol and dichloromethane (e.g., in a 3:1 v/v ratio) to the RBC lysate.[10] Causality: The organic solvent disrupts the hydration shell around proteins, causing them to lose their native conformation and precipitate. The polar nucleotides remain soluble in the aqueous-methanolic phase.

• Vortex & Centrifuge: Vortex vigorously for 1 minute. Centrifuge at high speed and low temperature (e.g., >15,000 x g at 4°C) for 10 minutes.

• Collect Supernatant: Carefully collect the upper aqueous/methanolic supernatant, which contains the nucleotides.

• Dry & Reconstitute: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase for chromatographic analysis.

Sources

• 1. KoreaMed Synapse [synapse.koreamed.org]
• 2. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. Development and Validation of a Sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Simultaneous Quantification of Thiopurine Nucleotides in Human Red Blood Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A validated HPLC method for the monitoring of thiopurine metabolites in whole blood in paediatric patients with inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analytical and Sample Preparation Protocol for Therapeutic Drug Monitoring of 12 Thiopurine Metabolites Related to Clinical Treatment of Inflammatory Bowel Disease [mdpi.com]
• 11. mayocliniclabs.com [mayocliniclabs.com]
• 12. agilent.com [agilent.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Determination of extracellular and intracellular thiopurines and methylthiopurines by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantification of Thiopurine Nucleotides in Erythrocytes and Clinical Application to Pediatric Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Monitoring of thiopurine metabolites - a high-performance liquid chromatography method for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Quantitation of 6-Thioguanine Genomic Incorporation via LC-MS/MS

Application Note: AN-6TG-DNA-01

Executive Summary

This application note details a rigorous workflow for the quantification of 6-thioguanine (6-TG) incorporation into genomic DNA. Unlike free nucleotide pool analysis, measuring DNA-incorporated 6-thioguanine (specifically 6-thio-2'-deoxyguanosine, 6-tdG ) requires strict isolation of genomic material followed by enzymatic hydrolysis to preserve the unstable thio-nucleoside. This guide addresses the critical challenges of thiol oxidation, enzymatic efficiency, and mass spectrometric sensitivity, providing a validated protocol for pharmacokinetic and mechanistic studies in oncology.

Introduction & Mechanism

Thiopurines (6-thioguanine, 6-mercaptopurine, azathioprine) remain cornerstones in the treatment of acute lymphoblastic leukemia (ALL) and inflammatory bowel disease.[1][2] Their cytotoxicity relies on a multi-step metabolic activation pathway leading to the formation of 6-thioguanine nucleotides (6-TGNs) .[2]

While measuring intracellular 6-TGNs is common for therapeutic drug monitoring, it is a surrogate marker. The true effector of cytotoxicity is the incorporation of 6-tdGTP into DNA in place of dGTP. This substitution triggers the Mismatch Repair (MMR) pathway. Because 6-tdG can loosely pair with Thymine, the MMR machinery attempts futile repair cycles, leading to DNA strand breaks and apoptosis (Karran & Attard, 2008).

Why LC-MS/MS? Standard absorbance or fluorescence methods lack the specificity to distinguish 6-tdG from the overwhelming background of normal nucleotides (dG, dA, dT, dC) and often require derivatization. LC-MS/MS offers:

• Selectivity: Distinguishes 6-tdG from native guanine by mass and fragmentation pattern.

• Sensitivity: Detects incorporation events as low as 1 substitution per

  bases.

• Directness: Measures the nucleoside directly without harsh acid hydrolysis that degrades the sugar backbone.

Analytical Workflow Overview

The following diagram outlines the critical path from biological sample to quantitative data. Note the specific emphasis on antioxidant protection during hydrolysis.

Figure 1: Analytical workflow for 6-tdG quantitation.[1][2][3][4][5][6][7] Red node indicates the critical step for removing non-incorporated drug.

Detailed Protocols

Phase 1: DNA Isolation (Purity is Paramount)

Objective: Isolate high-molecular-weight genomic DNA while completely removing the free intracellular pool of thioguanine nucleotides (6-TGNs) which would bias the result.

• Lysis: Resuspend cell pellet (

  cells) in lysis buffer containing Proteinase K. Incubate at 55°C for 3 hours.

• Extraction: Use a silica-column based kit (e.g., Qiagen DNeasy) or Phenol-Chloroform extraction.

  • Note: Silica columns are preferred for LC-MS workflows to avoid phenol carryover which suppresses ionization.

• The Critical Wash: Perform two additional wash steps with 70% ethanol beyond the manufacturer's recommendation. This ensures no free drug remains stuck to the column matrix.

• Elution: Elute in HPLC-grade water (pH 7.0). Do not use TE Buffer (EDTA interferes with the Mg++ required for the next step).

• QC: Measure concentration via Nanodrop. Target A260/280 ratio: 1.8–2.0.

Phase 2: Enzymatic Hydrolysis

Objective: Digest DNA into single nucleosides without degrading the unstable thioguanine moiety. Mechanism: DNase I nicks the DNA; Phosphodiesterase (PDE) cleaves the backbone; Alkaline Phosphatase (ALP) removes the phosphate groups.

Reagents:

• Hydrolysis Buffer (10x): 100 mM Tris-HCl (pH 7.4), 50 mM MgCl2.

• Antioxidant Stock: 100 mM Dithiothreitol (DTT) or Ascorbic Acid. Freshly prepared.

• Enzyme Mix: DNase I (Recombinant), Snake Venom Phosphodiesterase I, Calf Intestinal Alkaline Phosphatase (CIAP).

Protocol:

• Dilute 1–5

  g of DNA in water to a volume of 20 L.

• Add 3

  L of 10x Hydrolysis Buffer.

• Add 1

  L of Antioxidant Stock (Final conc ~3 mM). Essential to prevent oxidation of 6-tdG to guanine sulfinate.

• Add Enzyme Mix (optimized units: 2U DNase, 0.05U PDE, 2U CIAP).

• Incubate at 37°C for 3–6 hours .

• Stop Reaction: Add 10

  L of ice-cold acetonitrile.

• Filtration: Centrifuge through a 3kDa MWCO spin filter (10,000 x g, 10 min) to remove enzymes. Collect the flow-through for LC-MS.

Phase 3: LC-MS/MS Method

Objective: Separate 6-tdG from the native dG peak and quantify using Multiple Reaction Monitoring (MRM).[1][6]

Chromatography (HPLC/UPLC):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18 or Waters HSS T3), 2.1 x 100 mm, 1.8

  m.

• Mobile Phase A: Water + 0.1% Formic Acid.[4][8]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4][8]

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 2% B (Isocratic hold for polar nucleosides)

  • 1-6 min: 2%

    20% B (Separation of dG and 6-tdG)

  • 6-8 min: 95% B (Wash)

  • 8-10 min: 2% B (Re-equilibration)

Mass Spectrometry (Triple Quadrupole):

• Source: Electrospray Ionization (ESI), Positive Mode.[1][6]

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C.

MRM Transitions Table:

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Role
2'-Deoxyguanosine (dG)	268.1	152.1	15	Normalizer
6-Thio-2'-deoxyguanosine (6-tdG)	284.1	168.1	18	Target
-dG (Internal Std)	273.1	157.1	15	IS for dG
-6-tdG (Internal Std)	287.1	171.1	18	IS for 6-tdG

Note: The transition represents the loss of the deoxyribose sugar moiety (116 Da), leaving the protonated base.

Data Analysis & Normalization

Reporting raw concentration (ng/mL) is insufficient because the amount of DNA injected varies. You must normalize the 6-tdG signal to the total amount of dG (representing the DNA load).

Step 1: Calculate Absolute Amounts Use the internal standard calibration curves to determine the moles of 6-tdG and dG in the sample.

Step 2: Calculate Incorporation Ratio The biologically relevant metric is the substitution rate.

Result Unit: fmol 6-tdG per

mol dG (or "Substitutions per Guanine bases").

Troubleshooting & Expert Insights

Issue	Probable Cause	Solution
Low 6-tdG Recovery	Oxidation of the thiol group.	Ensure DTT or Ascorbic Acid is added before enzymes. Keep samples at 4°C in autosampler.
Carryover	6-tdG is "sticky" on C18 columns.	Add a needle wash step with 50% MeOH/Water. Run a blank between high-concentration samples.
Incomplete Digestion	Inhibitors in DNA (EDTA/Ethanol).	Ensure DNA pellet is dry before resuspension. Avoid TE buffer; use water or Tris-Mg.
Signal Suppression	Phenol contamination.	Switch to silica-column extraction. Monitor the A260/230 ratio (should be > 2.0).

References

• Karran, P., & Attard, N. (2008).[2] Thiopurines in current medical practice: molecular mechanisms and contributions to therapy-related cancer. Nature Reviews Cancer, 8(1), 24–36.

  • [Link]

• Coulthard, S. A., et al. (2017). Quantification of Thioguanine in DNA Using Liquid Chromatography-Tandem Mass Spectrometry for Routine Thiopurine Drug Monitoring.[1][2][9][10] Annals of Laboratory Medicine, 37(2), 145–152.

  • [Link]

• Decleves, X., et al. (2010). LC-MS/MS Coupled with Stable Isotope Dilution Method for the Quantification of 6-Thioguanine and S6-Methylthioguanine in Genomic DNA.[7] Analytical Chemistry, 82(12), 5304–5311.

  • [Link]

• Bohon, J., & de los Santos, C. R. (2005). Effect of 6-thioguanine on the stability of duplex DNA. Nucleic Acids Research, 33(9), 2880–2886.

  • [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Frontiers | LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity [frontiersin.org]
• 3. LC-MS/MS quantification of 6-methylthio-2'-deoxyguanosine and 6-thio-2'-deoxyguanosine in genomic DNA with enzymatically synthesized isotope-labelled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. Differences in nucleotide hydrolysis contribute to the differences between erythrocyte 6-thioguanine nucleotide concentrations determined by two widely used methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. LC-MS/MS Coupled with Stable Isotope Dilution Method for the Quantification of 6-Thioguanine and S6-Methylthioguanine in Genomic DNA of Human Cancer Cells Treated with 6-Thioguanine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of Thioguanine in DNA Using Liquid Chromatography-Tandem Mass Spectrometry for Routine Thiopurine Drug Monitoring in Patients With Pediatric Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: 6-Thioguanine LC-MS/MS Analysis

A Guide to Overcoming Matrix Effects for Researchers and Drug Development Professionals

Welcome to the technical support center for 6-thioguanine (6-TG) analysis using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding the significant challenge of matrix effects in the bioanalysis of 6-TG. As a Senior Application Scientist, my goal is to equip you with the expertise and validated protocols necessary to ensure the accuracy, precision, and reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 6-thioguanine signal is inconsistent and shows poor reproducibility, especially between different patient samples. What could be the primary cause?

A: Inconsistent and irreproducible signals for 6-thioguanine in LC-MS/MS analysis are classic indicators of matrix effects . These effects arise from co-eluting endogenous components from the biological matrix (e.g., plasma, whole blood) that either suppress or enhance the ionization of 6-TG in the mass spectrometer's ion source. Phospholipids, salts, and other small molecules are common culprits.

The primary mechanism is often ion suppression , where matrix components compete with 6-TG for ionization, leading to a decreased analyte signal. This effect can vary significantly from sample to sample due to patient-specific differences in metabolism and diet, leading to the poor reproducibility you are observing.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent 6-TG signals.

Q2: How can I definitively prove that matrix effects are impacting my 6-thioguanine assay?

A: A post-column infusion experiment is the gold standard for visualizing and confirming matrix effects. This technique allows you to observe the real-time impact of the eluting matrix components on the analyte's signal.

Experimental Protocol: Post-Column Infusion

• Setup:

  • Infuse a standard solution of 6-thioguanine at a constant flow rate directly into the MS detector, post-analytical column. This is typically done using a syringe pump and a T-junction.

  • This setup will generate a stable, continuous signal for 6-TG.

• Execution:

  • Inject a blank, extracted matrix sample (e.g., plasma extract prepared with your current method) onto the LC column.

  • Monitor the 6-TG signal throughout the chromatographic run.

• Interpretation:

  • If there are no matrix effects, the 6-TG signal will remain a flat, stable baseline.

  • If ion suppression is occurring, you will observe significant dips in the baseline at the retention times where matrix components elute.

  • Conversely, any peaks above the baseline would indicate ion enhancement.

This method provides a qualitative profile of when and where matrix effects occur in your chromatogram, guiding your efforts to improve chromatographic separation.

Q3: My current sample preparation involves a simple protein precipitation. Is this sufficient for 6-TG analysis, and what are the alternatives?

A: While protein precipitation (PPT) with acetonitrile or methanol is a fast and straightforward technique, it is often insufficient for removing the phospholipids and other polar interferences that cause significant matrix effects in 6-TG analysis. PPT primarily removes large protein molecules but leaves many smaller, problematic compounds in the supernatant.

For a more robust and cleaner sample, consider the following alternatives. The choice depends on the required sensitivity and the complexity of your matrix.

Table 1: Comparison of Sample Preparation Techniques for 6-TG

Technique	Principle	Pros	Cons	Typical Matrix Effect Reduction
Protein Precipitation (PPT)	Protein denaturation and precipitation.	Fast, simple, low cost.	High matrix effects, low selectivity.	20-50%
Liquid-Liquid Extraction (LLE)	Partitioning of 6-TG into an immiscible organic solvent.	Cleaner extracts than PPT, removes salts.	Can be labor-intensive, requires solvent optimization.	60-80%
Solid-Phase Extraction (SPE)	Selective retention of 6-TG on a solid sorbent and elution.	Highly selective, provides the cleanest extracts.	Higher cost, requires method development.	>90%

Recommended Protocol: Solid-Phase Extraction (SPE) for 6-TG

This protocol is a general guideline and should be optimized for your specific application. A mixed-mode cation exchange polymer-based sorbent is often effective for polar compounds like 6-thioguanine.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: Load the pre-treated sample (e.g., lysed whole blood diluted with an acidic buffer).

• Washing: Wash the cartridge with 1 mL of an acidic wash solution (e.g., 2% formic acid in water) to remove polar interferences. Follow with a wash using 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the 6-thioguanine with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Technical Support Center: Navigating Ion Suppression in Blood Lysate Bioanalysis

Welcome to the technical support center dedicated to addressing a critical challenge in LC-MS/MS-based bioanalysis: correcting for ion suppression in blood lysate samples. This guide is designed for researchers, scientists, and drug development professionals who seek to enhance the accuracy, reproducibility, and sensitivity of their quantitative assays. Here, we move beyond mere procedural lists to provide in-depth, field-proven insights into the causes of ion suppression and robust strategies for its mitigation and correction.

Understanding the Challenge: What is Ion Suppression and Why Does it Matter?

In liquid chromatography-mass spectrometry (LC-MS), ion suppression is a type of matrix effect that leads to a decreased response of the analyte of interest.[1][2] This phenomenon occurs when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the MS source.[3][4][5] The consequences of unaddressed ion suppression are severe, leading to compromised data quality, including poor accuracy, imprecision, and a loss of sensitivity in your assay.[4]

Blood lysate is a particularly complex matrix, rich in endogenous components like phospholipids, proteins, and salts that are known to cause significant ion suppression.[6][7][8] Phospholipids, in particular, are notorious for co-extracting with many analytes and interfering with the ionization process.[6][8][9]

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions our team of application scientists receives regarding ion suppression in blood lysate analysis.

Q1: How do I know if my assay is being affected by ion suppression?

A1: The most definitive way to assess ion suppression is through a post-column infusion experiment . This technique helps to visualize the regions in your chromatogram where suppression is occurring.[10][11] Another common method is the quantitative assessment of the matrix factor (MF) .[7] This involves comparing the analyte's response in a post-extraction spiked blank matrix to its response in a neat solution. An MF value of less than 1 indicates ion suppression.[7]

Q2: My initial method development looked promising, but now I'm seeing a drop in sensitivity and reproducibility. Could this be ion suppression?

A2: Yes, this is a classic symptom of accumulating matrix components.[2][10] Initially, the analytical column and MS source may be clean, but with repeated injections of insufficiently cleaned-up blood lysate samples, endogenous materials like phospholipids can build up.[6][12] This leads to a gradual decrease in performance, manifesting as reduced sensitivity and increased variability (%RSD).[2][10]

Q3: I'm using a stable isotope-labeled internal standard (SIL-IS). Do I still need to worry about ion suppression?

A3: While a SIL-IS is the gold standard for compensating for matrix effects, it is not a complete solution for eliminating them.[13][14][15][16][17] A SIL-IS co-elutes with the analyte and experiences similar degrees of ion suppression, which allows for accurate correction during quantification.[13][15] However, significant ion suppression can still reduce the signal of both the analyte and the SIL-IS to a point where the assay's sensitivity is compromised. Therefore, it is always best practice to minimize ion suppression as much as possible through effective sample preparation and chromatography.

Q4: What is the most common source of ion suppression in blood lysate samples?

A4: Phospholipids are a major contributor to ion suppression in bioanalysis of blood, plasma, and serum.[6][8][9] These abundant cell membrane components are often co-extracted with analytes of interest and can interfere with the ionization process in the mass spectrometer source.[6][8]

Troubleshooting Guide: A Symptom-Based Approach

Use this guide to diagnose and resolve common issues related to ion suppression in your LC-MS/MS workflow.

Symptom	Potential Cause	Recommended Action(s)
Poor signal for analyte in matrix compared to pure standard	Matrix-induced signal suppression.	1. Quantify the Matrix Effect: Calculate the matrix factor to determine the extent of suppression. 2. Optimize Sample Preparation: Implement a more rigorous clean-up method (see protocols below).
Gradual decrease in sensitivity over a batch of injections	Accumulation of matrix components on the column or in the MS source.	1. Improve Sample Clean-up: Focus on removing phospholipids and proteins. 2. Incorporate a Column Wash: Include a strong wash step at the end of your gradient to elute strongly retained matrix components. 3. Clean the MS Source: Follow the manufacturer's protocol for cleaning the ion source.
Inconsistent results between different lots of blood lysate	Lot-to-lot variability in the matrix composition.	1. Use a SIL-IS: This is the most effective way to compensate for variability between samples. 2. Matrix-Matched Calibrators: Prepare your calibration standards and quality controls in the same lot of blank matrix as your unknown samples.[1]
Analyte peak is broad or shows tailing	Co-elution with interfering matrix components.	1. Optimize Chromatography: Adjust the mobile phase gradient to improve separation. Consider a different column chemistry.[1][18]

Experimental Protocols: Best Practices for Mitigation and Correction

Here we provide detailed, step-by-step protocols for key techniques to combat ion suppression. The rationale behind each step is explained to ensure a deep understanding of the process.

Protocol 1: Solid-Phase Extraction (SPE) for Comprehensive Matrix Removal

SPE is a highly effective technique for cleaning up complex samples like blood lysate, as it can remove proteins, phospholipids, and salts.[1][10][19][20]

Objective: To isolate the analyte of interest from the majority of interfering matrix components.

Materials:

• SPE cartridges or 96-well plate with a suitable sorbent (e.g., reversed-phase C18)

• Blood lysate sample

• Internal Standard (preferably a SIL-IS)

• Methanol (or other suitable organic solvent)

• Aqueous buffer (e.g., ammonium formate)

• SPE vacuum manifold or positive pressure processor

Methodology:

• Sample Pre-treatment:

  • Thaw blood lysate sample on ice.

  • Spike with the internal standard.

  • Dilute the sample with an equal volume of aqueous buffer. This ensures the sample is in a liquid state and at the appropriate pH for optimal retention on the SPE sorbent.[21][22]

• Conditioning:

  • Pass 1 mL of methanol through the SPE sorbent. This wets the sorbent and activates it for interaction with the analyte.[19]

• Equilibration:

  • Pass 1 mL of the aqueous buffer through the sorbent. This prepares the sorbent with a solvent environment similar to the sample, ensuring proper retention.[19]

• Sample Loading:

  • Load the pre-treated sample onto the SPE sorbent at a slow, controlled flow rate. This allows for sufficient interaction between the analyte and the sorbent.

• Washing:

  • Wash the sorbent with a weak solvent mixture (e.g., 5% methanol in water). This step is crucial for removing hydrophilic interferences and salts that are not strongly bound to the sorbent, while the analyte of interest remains.[21]

• Elution:

  • Elute the analyte with a small volume of a strong solvent (e.g., methanol or acetonitrile). This disrupts the interaction between the analyte and the sorbent, releasing the analyte into a clean collection vessel.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the mobile phase. This step concentrates the analyte and ensures compatibility with the LC-MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) for Removal of Polar Interferences

LLE is a powerful technique for separating analytes from polar matrix components like salts and some proteins based on their differential solubility in two immiscible liquids.[1][10]

Objective: To extract the analyte into an organic solvent, leaving polar interferences behind in the aqueous phase.

Materials:

• Blood lysate sample

• Internal Standard (preferably a SIL-IS)

• Water-immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Vortex mixer

• Centrifuge

Methodology:

• Sample Preparation:

  • Pipette a known volume of blood lysate into a clean tube.

  • Spike with the internal standard.

• Extraction:

  • Add a volume of the organic extraction solvent (typically 3-5 times the sample volume).

  • Vortex vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Phase Separation:

  • Centrifuge at high speed (e.g., 3000 x g) for 5-10 minutes to achieve a clear separation of the aqueous and organic layers.

• Collection:

  • Carefully transfer the organic layer (containing the analyte) to a new tube, being cautious not to disturb the aqueous layer or the protein pellet at the interface.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS analysis.

Protocol 3: Post-Column Infusion for Diagnosing Ion Suppression

This experiment is invaluable for identifying at which retention times ion suppression is occurring.[10][11]

Objective: To visualize the effect of the eluting matrix components on the analyte's signal.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-union

• Analyte standard solution

• Blank matrix extract (prepared using your standard sample preparation method)

Methodology:

• System Setup:

  • Connect the outlet of the LC column to one port of the tee-union.

  • Connect the syringe pump, containing the analyte standard solution, to the second port of the tee.

  • Connect the third port of the tee to the MS ion source.

• Infusion and Equilibration:

  • Begin infusing the analyte solution at a constant, low flow rate.

  • Start the LC method without an injection and allow the MS signal for the analyte to stabilize. This will be your baseline signal.

• Injection of Blank Matrix:

  • Inject a blank matrix extract onto the LC column.

• Data Analysis:

  • Monitor the analyte's signal throughout the chromatographic run. Any significant drop in the signal from the baseline indicates a region of ion suppression caused by co-eluting matrix components.

Visualizing the Workflow: A Decision-Making Guide

The following diagram illustrates a logical workflow for addressing ion suppression in your bioanalytical method development.

Sources

• 1. longdom.org [longdom.org]
• 2. providiongroup.com [providiongroup.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. nebiolab.com [nebiolab.com]
• 6. learning.sepscience.com [learning.sepscience.com]
• 7. tandfonline.com [tandfonline.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]
• 10. sepscience.com [sepscience.com]
• 11. ovid.com [ovid.com]
• 12. Sample Prep Tech Tip: Phospholipid Removal | Phenomenex [phenomenex.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. waters.com [waters.com]
• 15. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. scispace.com [scispace.com]
• 17. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biotech-spain.com [biotech-spain.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Solid-Phase Extraction: From Sample Prep Fundamentals to Best Practices - Waters Blog [waters.com]
• 21. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 22. phenomenex.com [phenomenex.com]

Reference Data & Comparative Studies

accuracy and precision of 13C2,15N vs deuterium labeled thioguanine

Comparative Guide: Accuracy & Precision of vs. Deuterium Labeled Thioguanine in Bioanalysis

Executive Summary

In the quantitative bioanalysis of Thioguanine (6-TG) via LC-MS/MS, the choice of Internal Standard (IS) is the single most critical variable determining assay robustness. While Deuterium (

)-labeled analogs are often selected for cost-efficiency, they introduce specific physicochemical risks—namely the Chromatographic Isotope Effect and Deuterium-Hydrogen Exchange —that can compromise data integrity.

This guide objectively compares

-Thioguanine against Deuterated analogs. The consensus among senior application scientists and regulatory bodies (FDA/EMA) supports labeling as the superior "Gold Standard" for regulated clinical trials due to its perfect co-elution and immunity to vibrational energy shifts.

Part 1: The Mechanistic Divergence

To understand the accuracy gap, we must look at the physics of the isotope label.

The Deuterium Isotope Effect

Deuterium is twice as heavy as Hydrogen, but the critical difference lies in the C-D bond length . The C-D bond is shorter and stronger than the C-H bond due to lower zero-point vibrational energy.

• Consequence: This alters the molar volume and lipophilicity of the molecule.

• Chromatographic Impact: In Reversed-Phase Liquid Chromatography (RPLC), deuterated isotopologues often elute earlier than the unlabeled analyte.[1]

• The Risk: If the IS elutes even 0.1 minutes earlier, it may exit the column during a different matrix suppression event than the analyte, failing to correct for ion suppression.

The Stability

Carbon-13 and Nitrogen-15 isotopes increase mass without significantly altering bond lengths or vibrational energy profiles relative to the solvent interactions.

• Consequence: The physicochemical properties (pKa, LogP) remain virtually identical to the unlabeled drug.

• Chromatographic Impact: Perfect co-elution. The IS experiences the exact same matrix effects, ionization competition, and recovery losses as the analyte.

Diagram: The Chromatographic Isotope Effect

The following diagram illustrates how Deuterium labeling leads to retention time shifts and subsequent matrix effect mismatch.

Figure 1: Mechanism of error introduction via Deuterium labeling compared to the stability of Carbon-13/Nitrogen-15 labeling.

Part 2: Comparative Performance Data

The following data summarizes typical validation parameters observed in bioanalytical assays for thiopurines when comparing these two IS types.

Table 1: Performance Metrics Comparison

Feature	-Thioguanine	Deuterated ( )-Thioguanine	Impact on Data
Retention Time ( RT)	min (Perfect Overlap)	to min (Shift)	Critical: D-IS may miss matrix suppression zones.
Inter-Assay Precision (%CV)			Higher variability with D-labels due to wandering RT.
Accuracy (% Bias)			D-labels can bias concentration data if matrix effects differ.
D-H Exchange Risk	Null (Stable Ring Atoms)	High (If labeled at exchangeable sites)	Loss of signal intensity over time in protic solvents.
Cross-Talk (Interference)	Negligible (+3 Da shift)	Variable	D-exchange can lead to mass overlap with analyte.

The "D-H Exchange" Factor for Thioguanine

Thioguanine contains exchangeable protons on the purine ring and amine groups.

• Risk: If the manufacturer places Deuterium on the amine (

  ) or the N-H of the ring, these will exchange with water in the mobile phase within minutes, reverting the IS back to the parent mass.

• Solution:

  and are incorporated into the actual skeletal ring structure. They are non-exchangeable and permanent.

Part 3: Experimental Validation Protocol

To validate the choice of IS in your own laboratory, use this self-validating "Matrix Factor" protocol. This experiment isolates the suppression difference between the analyte and the IS.

Protocol: Matrix Factor Mismatch Test

Objective: Determine if the IS compensates for matrix effects effectively.

• Preparation:

  • Prepare 6 different lots of blank biological matrix (plasma/lysate).

  • Prepare a "Neat Solution" (solvent only) containing Analyte + IS at Low QC concentration.

• Extraction:

  • Extract the 6 blank matrix lots.

  • Post-Extraction Spike: Add the Analyte + IS to the extracted blank matrix (this eliminates recovery as a variable and isolates Matrix Effect).

• Analysis:

  • Inject Neat Solutions (

    ).

  • Inject Post-Extracted Spiked Samples (

    ).

• Calculation:

  • Calculate IS-Normalized Matrix Factor (IMF) for each lot:

• Acceptance Criteria:

  • The %CV of the IMF across all 6 lots must be < 15% .

  • Observation:

    usually yields CV < 5%. Deuterated IS often yields CV > 10% if retention time shifts occur.

Diagram: Validation Workflow

Figure 2: Step-by-step decision tree for validating Internal Standard performance regarding matrix effects.

Part 4: Cost-Benefit Analysis & Recommendation

The "Hidden Cost" of Deuterium

While D-labeled Thioguanine is approximately 30-50% cheaper to purchase than

analogs, the operational costs often exceed the savings:

• Re-analysis Rates: Higher %CV leads to more failed QC batches, requiring sample re-extraction.

• Method Development Time: Chromatographers must spend days optimizing gradients to force D-labeled compounds to co-elute, whereas

  works immediately.

Final Recommendation

For Discovery PK (non-GLP, n=3 mice), Deuterium is acceptable if cost is the primary driver. For Regulated Bioanalysis (GLP Tox, Clinical Trials),

-Thioguanine is mandatory to ensure accuracy, precision, and regulatory acceptance (FDA/EMA).

References

• FDA (U.S. Food and Drug Administration). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Yoo, I.Y., et al. (2018).[3] Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method. Annals of Laboratory Medicine. Retrieved from [Link]

Sources

• 1. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Assessing Isotopic Purity of 2-Amino-6-mercaptopurine-13C2,15N

Content Type: Technical Comparison & Application Guide Target Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical Chemists

Executive Summary

In the therapeutic drug monitoring (TDM) of thiopurines, precision is non-negotiable. 2-Amino-6-mercaptopurine (Thioguanine, 6-TG) presents unique bioanalytical challenges due to its oxidative instability and rapid metabolism. While deuterated internal standards (IS) have historically been the default, they pose significant risks of hydrogen-deuterium (H/D) back-exchange in protic solvents, leading to quantitation bias.

This guide details the validation and assessment of 2-Amino-6-mercaptopurine-13C2,15N , a superior stable isotope-labeled (SIL) alternative. We provide a direct comparison against deuterated analogs, a step-by-step HRMS assessment protocol, and the mathematical framework for calculating isotopic enrichment.

Part 1: The Comparative Landscape

Why Outperforms Deuterium in Thiopurine Analysis

The choice of internal standard is critical for 6-TG due to the presence of exchangeable protons on the thiol (-SH) and amine (-NH2) groups.

Feature	Deuterated Analogs (e.g., d3-6-TG)	-6-TG (Recommended)	Impact on Data
Label Stability	Low to Moderate. Protons on heteroatoms (N, S, O) exchange rapidly with solvent protons. Even ring-bound D can suffer from acid-catalyzed exchange.	High. Carbon and Nitrogen atoms incorporated into the purine ring are non-exchangeable.	Eliminates "signal creep" in the unlabeled channel.
Retention Time	Shift Possible. Deuterium often causes a slight chromatographic shift (isotope effect), risking separation from the analyte and loss of matrix compensation.	Co-elution. analogs typically co-elute perfectly with the native analyte.	Ensures the IS experiences the exact same matrix suppression/enhancement.
Mass Shift	+3 Da (Common).	+3 Da (Standard for this analog).	Sufficient to avoid crosstalk with the M+2 isotope of the native drug.

Visualizing the Stability Mechanism

The following diagram illustrates the risk of back-exchange inherent in deuterated standards versus the stability of the Carbon/Nitrogen-labeled core.

Figure 1: Mechanism of stability comparison. Deuterated standards risk losing their mass tag via proton exchange, whereas ring-incorporated 13C/15N labels remain chemically locked.

Part 2: Analytical Methodologies

Protocol for Assessing Isotopic Purity

Objective: Determine the Atom % Enrichment (APE) and ensure the absence of Native (M+0) interference. Instrument: High-Resolution Mass Spectrometry (HRMS) - Orbitrap or Q-TOF.

1. Sample Preparation

• Solubility Note: Thioguanine is poorly soluble in water and ethanol.

• Step 1: Weigh 1.0 mg of 2-Amino-6-mercaptopurine-13C2,15N.

• Step 2: Dissolve in 1 mL of DMSO or 0.1 M NaOH (freshly prepared) to create a stock solution (1 mg/mL). Avoid acidic solvents initially to prevent precipitation.

• Step 3: Dilute to 1 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid) for direct infusion or LC injection.

2. HRMS Acquisition Parameters

• Ionization: ESI Positive Mode (or Negative, depending on sensitivity; 6-TG ionizes well in both, but Positive is common for amino-purines).

• Resolution: > 30,000 FWHM (to resolve fine isotopic structure).

• Scan Range: m/z 150 – 200.

3. Data Processing & Calculation

To calculate the isotopic purity, you must account for the natural abundance of isotopes in the "labeled" molecule.[1][2]

Formula for Isotopic Purity (%):

• Target Peak (M+3): ~171.05 m/z (Theoretical monoisotopic mass of labeled).

• Impurity Peak (M+0): ~168.04 m/z (Native Thioguanine).

• Interference Check: Ensure the M+0 peak in the labeled standard is < 0.5% of the M+3 peak. High levels of M+0 will cause a "blank" response in patient samples, ruining the Lower Limit of Quantitation (LLOQ).

Part 3: Experimental Workflow

Self-Validating LC-MS/MS System

This workflow ensures that the internal standard is performing correctly before running clinical samples.

Figure 2: Validation workflow to detect "Crosstalk" or Isotopic Impurity. The critical step is injecting the IS alone and monitoring the native drug channel.

Part 4: Data Interpretation & Troubleshooting

Common Issues and Solutions

Observation	Probable Cause	Corrective Action
High Signal in Native Channel (m/z 168)	Isotopic Impurity (Presence of M+0).	Check Certificate of Analysis (CoA) for enrichment %. If <99%, reduce IS concentration or source higher purity batch.
Signal Loss over Time	Oxidative Degradation.	6-TG oxidizes to thiouric acid. Add DTT (Dithiothreitol) or Ascorbic Acid to the stock solution as an antioxidant.
Retention Time Drift	pH Instability.	Thioguanine pKa is ~8. Ensure mobile phase pH is buffered (e.g., Ammonium Acetate) and stable.

Reference Data Points

• Monoisotopic Mass (Native): 167.037 Da

• Monoisotopic Mass (13C2, 15N): ~170.04 Da (Exact mass depends on specific positions of labels).

• Primary Transition (Native):

  (Loss of ).

• Primary Transition (Labeled):

  (Assuming label retention in fragment). Note: Always perform a product ion scan to confirm the fragment retains the heavy isotopes.

References

• Clinical Pharmacology of 6-Mercaptopurine and Thioguanine.

  • Source: European Journal of Clinical Pharmacology.[3]

  • Context: Discusses the metabolic instability and need for robust TDM.

  • Link:

• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals.

  • Source: Annals of Pharmacotherapy.[3]

  • Context: detailed analysis of kinetic isotope effects and metabolic stability differences between H and D.

  • Link:

• Determination of Isotopic Purity by Accur

  • Source: Almac Group / ResearchG
  • Context: Methodology for calculating isotopic enrichment and correcting for n

  • Link:

• LC-MS/MS Method for Measurement of Thiopurine Nucleotides.

  • Source: Frontiers in Pharmacology.

  • Context: Validated protocols for thiopurine analysis in erythrocytes.[4][5]

  • Link:

Sources

• 1. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. almacgroup.com [almacgroup.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity [frontiersin.org]

A Comparative Guide to Linearity Assessment of Thiopurine Calibration Standards for LC-MS/MS Analysis

For researchers, scientists, and drug development professionals dedicated to the fields of oncology and autoimmune disease, the accurate quantification of thiopurine drugs and their metabolites is paramount. Thiopurines, including azathioprine, 6-mercaptopurine (6-MP), and 6-thioguanine (6-TG), are potent prodrugs whose therapeutic efficacy and toxicity are closely linked to the concentrations of their active metabolites, such as 6-thioguanine nucleotides (6-TGNs).[1][2] Therapeutic drug monitoring (TDM) is therefore essential for optimizing dosing and minimizing adverse effects.[2][3]

At the heart of reliable TDM is a robustly validated bioanalytical method, and a cornerstone of this validation is the assessment of linearity. This guide provides an in-depth comparison of two common regression models for evaluating the linearity of thiopurine calibration standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. We will explore the causality behind experimental choices, present illustrative data, and offer evidence-based recommendations to ensure the integrity of your analytical results.

The Foundation: Understanding Linearity in Bioanalysis

Linearity is the ability of an analytical method to elicit test results that are directly proportional to the concentration of the analyte in the sample. A linear relationship, demonstrated by a well-constructed calibration curve, is fundamental to accurately interpolating the concentration of an unknown sample. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous linearity assessment as part of bioanalytical method validation.[4][5]

According to the International Council for Harmonisation (ICH) Q2(R1) guideline, linearity should be evaluated across the intended range of the analytical procedure, typically using a minimum of five concentrations.[6][7] The relationship between concentration and instrument response is then statistically evaluated, most commonly through linear regression analysis.

Experimental Design: Preparing a High-Quality Calibration Curve

A reliable linearity assessment begins with the meticulous preparation of calibration standards. The following protocol outlines the essential steps for creating a set of thiopurine standards in red blood cells (RBCs), a common matrix for monitoring active metabolites.[3]

Detailed Protocol: Preparation of Thiopurine Calibration Standards

• Prepare Primary Stock Solution: Accurately weigh a certified reference standard of the analyte (e.g., 6-TG) and dissolve it in an appropriate solvent (e.g., 0.1 M NaOH) to create a high-concentration primary stock solution (e.g., 1 mg/mL).

• Create Working Stock Solutions: Perform serial dilutions of the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create a series of working stock solutions that will cover the desired calibration range.

• Select Biological Matrix: Obtain a pool of blank, validated biological matrix (e.g., packed red blood cells) from at least six different sources. Ensure the matrix is free of interfering substances.

• Spike Calibration Standards: Spike the blank matrix with small, precise volumes of the working stock solutions to create a minimum of 6-8 non-zero calibration standards.[8] A typical range for 6-TGNs might be 50 to 5000 pmol/8x10⁸ RBCs. Also prepare a blank sample (matrix only) and a zero sample (matrix + internal standard).

• Incorporate Internal Standard (IS): Add a consistent concentration of a suitable internal standard (e.g., a stable isotope-labeled version of the analyte) to all standards, quality controls (QCs), and unknown samples. The IS helps to correct for variability in sample preparation and instrument response.

• Sample Preparation (Protein Precipitation & Hydrolysis):

  • Lyse the RBCs with a lysis buffer.

  • Perform protein precipitation by adding a solvent like perchloric acid or trichloroacetic acid.

  • Centrifuge to pellet the precipitated proteins.

  • If quantifying total 6-TGNs, an acid hydrolysis step is required to convert the tri-, di-, and monophosphate nucleotides to the 6-TG base for LC-MS/MS analysis.

• Analysis: Inject the prepared samples into the LC-MS/MS system and record the peak area ratios of the analyte to the internal standard.

Comparative Analysis: Selecting the Optimal Regression Model

The choice of regression model is critical and should be dictated by the nature of the data. Bioanalytical data, particularly from LC-MS/MS, often exhibit heteroscedasticity—a condition where the variance of the error increases with concentration.[9][10] Ignoring this can lead to significant inaccuracies, especially at the lower end of the curve.

Method A: Standard Unweighted Linear Regression

This is the simplest model, assuming that the error in measurement is constant across the entire calibration range (homoscedasticity). It fits the line by minimizing the sum of the squared vertical distances (residuals) between the data points and the line.

When it's suitable: This model can be adequate for narrow concentration ranges (e.g., less than one order of magnitude) where the variance is relatively uniform.

Illustrative Data & Analysis (Method A):

Let's consider a hypothetical dataset for a narrow-range assay.

Nominal Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)
1.0	0.058
2.5	0.145
5.0	0.299
10.0	0.605
20.0	1.198
40.0	2.410
50.0	2.995

Analysis:

• Regression Equation: y = 0.0601x - 0.0015

• Correlation Coefficient (r²): 0.9995

• Residuals Plot: The residuals (the difference between the observed and predicted values) are randomly and evenly distributed around the zero line, suggesting homoscedasticity.

Method B: Weighted (1/x²) Linear Regression

This model is often superior for bioanalytical assays, which typically span several orders of magnitude.[11][12] It addresses heteroscedasticity by giving less weight to the data points at higher concentrations, which have greater variance.[9][13] The most common and scientifically justified weighting factor for LC-MS/MS data is 1/x².[12]

When it's essential: For wide dynamic range assays, where the standard deviation of the response is proportional to the concentration. Using an unweighted model in this scenario would allow the high-concentration standards to disproportionately influence the regression line, compromising accuracy at the Lower Limit of Quantification (LLOQ).[9][10]

Illustrative Data & Analysis (Method B):

Now, consider a wide-range thiopurine assay where heteroscedasticity is present.

Nominal Conc. (pmol/8x10⁸ RBCs)	Peak Area Ratio (Analyte/IS)	Back-Calculated Conc. (Unweighted)	%RE (Unweighted)	Back-Calculated Conc. (1/x² Weighted)	%RE (1/x² Weighted)
25 (LLOQ)	0.015	32.5	+30.0%	25.8	+3.2%
50	0.028	58.1	+16.2%	51.5	+3.0%
100	0.055	105.7	+5.7%	101.1	+1.1%
500	0.260	490.3	-1.9%	495.2	-0.9%
2000	1.015	1985.4	-0.7%	1998.6	-0.1%
4000	2.050	4021.1	+0.5%	4015.3	+0.4%
5000 (ULOQ)	2.540	4984.9	-0.3%	4970.5	-0.6%

Analysis:

• Unweighted Model: While the r² might be >0.99, the % Relative Error (%RE) at the LLOQ is unacceptably high (+30.0%), exceeding the typical ±20% limit.[8] A residuals plot would show a cone-shaped distribution, confirming heteroscedasticity.

• 1/x² Weighted Model: The weighted regression significantly improves accuracy at the low end, bringing the %RE at the LLOQ to an acceptable +3.2%.[9] The %RE is improved across the entire curve, demonstrating a more appropriate fit for the data.

Visualizing the Decision Workflow

The process of selecting and validating a regression model can be visualized as a systematic workflow.

Caption: Workflow for selecting the appropriate linear regression model.

Key Performance Indicators: A Head-to-Head Comparison

Performance Metric	Method A: Unweighted Regression	Method B: 1/x² Weighted Regression	Regulatory Guideline (FDA/EMA)
Correlation Coefficient (r²)	Typically >0.99	Typically >0.99	Should not be the sole indicator of linearity.[13]
Calibration Range	Best for narrow ranges (<1-2 orders of magnitude).	Essential for wide ranges (>2 orders of magnitude).	Must cover the expected range of study samples.[8]
Accuracy (%RE) at LLOQ	Prone to high inaccuracy (>20%) if data is heteroscedastic.	Significantly improves accuracy, bringing it within acceptance limits.	Back-calculated concentrations should be within ±20% of nominal at LLOQ.[8]
Accuracy (%RE) at other levels	May be acceptable at mid-to-high concentrations.	Provides better accuracy across the entire range.	Within ±15% of nominal for other standards.[8]
Residuals Plot	May show a "cone" shape (heteroscedasticity).	Should show a random, horizontal band of residuals (homoscedasticity).	A key tool for visually inspecting the goodness of fit.

Conclusion and Authoritative Recommendations

The accurate quantification of thiopurines is non-negotiable for effective therapeutic drug monitoring. While a high correlation coefficient (r²) is often cited, it is an insufficient and sometimes misleading indicator of a calibration curve's quality.

As a Senior Application Scientist, my recommendations are as follows:

• Default to Weighted Regression: For any new LC-MS/MS bioanalytical method, especially for wide-range analytes like thiopurine metabolites, a weighted linear regression model (specifically with a 1/x² weighting factor) should be the default starting point.[9][12] This approach is scientifically sound and proactively addresses the inherent heteroscedasticity of the data.

• Rigorously Evaluate Residuals: The primary tool for judging the fit of a regression model should be the analysis of residuals. Plot the relative residuals against concentration and look for a random, horizontal pattern around zero. Any systematic trend or cone shape indicates an inappropriate model.[11]

• Prioritize Accuracy at the LLOQ: The greatest test of a calibration model is its performance at the lowest concentrations. The model must provide acceptable accuracy (±20%) and precision at the LLOQ to be considered valid for its intended purpose.[8]

By moving beyond a superficial reliance on r² and adopting a more critical evaluation of the regression model, researchers can ensure the highest level of data integrity. Choosing the correct model is not merely a statistical exercise; it is a fundamental requirement for producing reliable, high-quality bioanalytical data that can be trusted to make critical clinical and drug development decisions.

References

• Almeida, A. M., Castel-Branco, M. M., & Falcão, A. C. (2002). Linear regression for calibration lines revisited: weighting schemes for bioanalytical methods. Journal of Chromatography B, 774(2), 215-222. Available at: [Link]

• LCGC International. (2026, January 20). Validated LC–MS/MS Method for Therapeutic Drug Monitoring of Thiopurine Metabolites in Red Blood Cells. Available at: [Link]

• Nielsen, C. H., et al. (2024). Innovating Thiopurine Therapeutic Drug Monitoring: A Systematic Review and Meta-Analysis on DNA-Thioguanine Nucleotides (DNA-TG) as an Inclusive Biomarker in Thiopurine Therapy. The Capital Region of Denmark's Research Portal. Available at: [Link]

• International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• D'Urso, A., et al. (2021). LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity. Journal of Applied Laboratory Medicine, 6(1), 145-156. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• European Chemicals Agency. (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Chaudhary, A. K., et al. (2010). Bioanalytical method validation: An updated review. Journal of Advanced Pharmaceutical Technology & Research, 1(1), 30-45. Available at: [Link]

• Carlsson, B., et al. (2024). Quantification of deoxythioguanosine in human DNA with LC-MS/MS, a marker for thiopurine therapy optimisation. Analytical and Bioanalytical Chemistry, 416, 6711–6723. Available at: [Link]

• Almeida, A. M., et al. (2002). Weighting Schemes in Linear Regression. Scribd. Available at: [Link]

• Annals of Laboratory Medicine. (2021). Measuring DNA-TG with LC-MS/MS to Monitor 6-MP in ALL patients. Available at: [Link]

• Gu, H., et al. (2006). A new approach to evaluate regression models during validation of bioanalytical assays. Journal of Pharmaceutical and Biomedical Analysis, 41(2), 614-620. Available at: [Link]

• Sonawane, L. V., et al. (2014). An approach to select linear regression model in bioanalytical method validation. Journal of Analytical Science and Technology, 5(1), 2. Available at: [Link]

• Gu, H., Liu, G., & Wang, J. (2014). Selecting the Correct Weighting Factors for Linear and Quadratic Calibration Curves with Least-Squares Regression Algorithm in Bioanalytical LC-MS/MS Assays and Impacts of Using Incorrect Weighting Factors on Curve Stability, Data Quality, and Assay Performance. Analytical Chemistry, 86(18), 8959-8966. Available at: [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Sciex. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available at: [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Available at: [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Available at: [Link]

• ECA Academy. (2011). EMA Guideline on bioanalytical Method Validation adopted. Available at: [Link]

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Available at: [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• Bioanalysis Zone. (2018). FDA announces final guidance for 'Bioanalytical Method validation,' now available. Available at: [Link]

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Thiopurine Bioanalysis: Solid Phase Extraction (SPE) vs. Protein Precipitation (PPT)

This guide provides an in-depth technical comparison between Solid Phase Extraction (SPE) and Protein Precipitation (PPT) for the bioanalysis of thiopurines (Azathioprine, 6-Mercaptopurine, 6-Thioguanine) and their intracellular metabolites.

Optimizing Sample Preparation for Clinical TDM and Pharmacokinetics

Executive Summary

In the therapeutic drug monitoring (TDM) of thiopurines, the choice between Protein Precipitation (PPT) and Solid Phase Extraction (SPE) is a trade-off between throughput and data integrity .

• Protein Precipitation (PPT) remains the clinical "workhorse" due to its speed and low cost. However, it suffers from significant matrix effects (ion suppression) caused by phospholipids, limiting sensitivity for low-abundance metabolites.

• Solid Phase Extraction (SPE) , particularly using Mixed-Mode Cation Exchange (MCX) or polymeric sorbents, offers superior sample cleanliness and sensitivity.[1] It is the recommended methodology for high-sensitivity LC-MS/MS applications where minimizing matrix effects is critical for reproducibility.

Scientific Foundation: The Bioanalytical Challenge

Thiopurines are prodrugs. The clinically relevant analytes are not the parent drugs in plasma, but the intracellular nucleotide metabolites within Red Blood Cells (RBCs):

• 6-Thioguanine Nucleotides (6-TGNs): The active cytotoxic metabolites.

• 6-Methylmercaptopurine Nucleotides (6-MMPNs): Associated with hepatotoxicity.

The Hydrolysis Bottleneck

Because liquid chromatography-mass spectrometry (LC-MS/MS) cannot easily distinguish between mono-, di-, and tri-phosphates without complex ion-pairing reagents, the standard protocol involves acid hydrolysis .[2] This step converts all nucleotides back to their base forms (6-TG and 6-MMP derivatives) prior to extraction.

Stability & Oxidation

Thiopurines are highly susceptible to oxidation. The thiol (-SH) group rapidly oxidizes to 6-thiouric acid or forms disulfide dimers.

• Critical Requirement: All extraction protocols must include a reducing agent, typically Dithiothreitol (DTT) or

  -mercaptoethanol, to preserve the analyte in its reduced form.

Workflow Visualization

The following diagram illustrates the divergent paths for PPT and SPE processing of thiopurine samples.

Figure 1: Comparative workflow for Thiopurine metabolite analysis. Note the shared hydrolysis step before the divergence into extraction methodologies.

Technical Comparison: PPT vs. SPE

Mechanism of Action

• PPT: Relies on solubility changes. Adding strong acid (Perchloric Acid - PCA) or organic solvent (Acetonitrile) causes proteins to denature and crash out.

  • Flaw: It does not remove phospholipids or salts effectively. These contaminants co-elute with analytes, causing ion suppression in the MS source.

• SPE: Relies on selective chemical interactions (retention).

  • Solution:Mixed-Mode Cation Exchange (MCX) sorbents are ideal. The thiopurine bases (after hydrolysis) can be protonated at acidic pH (retained by cation exchange) while neutral interferences are washed away.

Performance Metrics

The following data summarizes typical performance characteristics reported in bioanalytical literature for thiopurines.

Metric	Protein Precipitation (PPT)	Solid Phase Extraction (SPE)
Recovery	70% - 100% (Variable)	> 85% (Consistent)
Matrix Effects	High (Ion Suppression)	Low (Clean Extract)
Phospholipid Removal	< 10% Removal	> 95% Removal (with MCX)
Sensitivity (LOQ)	Moderate (~1 µmol/L)	High (~0.1 µmol/L)
Sample Volume	Low (50-100 µL)	Moderate (100-200 µL)
Throughput	High (Simple pipetting)	Moderate (Requires vacuum/positive pressure)
Cost per Sample	Low (< $0.50)	High ($2.00 - $5.00)

Experimental Protocols

Protocol A: Acidic Protein Precipitation (Standard Clinical Method)

Best for: High-throughput routine monitoring where ultra-high sensitivity is not required.

• RBC Isolation: Wash 200 µL whole blood with PBS; discard plasma/buffy coat. Resuspend RBCs.

• Lysis & Stabilization: Add 200 µL of 0.2 M DTT to 50 µL of RBCs. Vortex.

• Precipitation/Hydrolysis: Add 50 µL of 70% Perchloric Acid (PCA) .

  • Note: PCA acts as both the precipitating agent and the hydrolysis acid.

• Heating: Vortex and heat at 100°C for 60 minutes .

• Centrifugation: Cool to room temperature. Centrifuge at 15,000 x g for 10 minutes.

• Analysis: Transfer supernatant to a vial. (Optional: Neutralize with Ammonium Acetate if using a pH-sensitive column). Inject into LC-MS/MS.

Protocol B: Mixed-Mode Cation Exchange SPE (High-Performance Method)

Best for: Research, low-concentration samples, and avoiding matrix effects.

Sorbent: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX or Strata-X-C), 30 mg/1 mL cartridge.

• Hydrolysis (Pre-treatment): Perform acid hydrolysis as in Protocol A (Steps 1-4).

• Conditioning: Condition SPE cartridge with 1 mL Methanol, then 1 mL Water.[3]

• Loading: Dilute the acidic hydrolysate (pH < 2) with water (1:1) and load onto the cartridge.

  • Mechanism:[4][5][6][7] 6-TG and 6-MMP are protonated and bind to the sulfonate groups of the sorbent.

• Wash 1 (Acidic): 1 mL 0.1% Formic Acid in Water. (Removes proteins/salts).[3][8]

• Wash 2 (Organic): 1 mL 100% Methanol. (Crucial step to remove phospholipids and hydrophobic interferences).

• Elution: Elute with 1 mL 5% Ammonium Hydroxide in Methanol .

  • Mechanism:[4][5][6][7] High pH deprotonates the analytes, breaking the ionic interaction; organic solvent releases them.

• Reconstitution: Evaporate eluate under nitrogen at 40°C. Reconstitute in mobile phase (e.g., 0.1% Formic Acid in Water).

Authoritative Verdict

When to use PPT:

• You are processing hundreds of clinical samples daily.

• Your mass spectrometer has high sensitivity headroom to overcome ion suppression.

• Cost is the primary constraint.

When to use SPE:

• You require maximum sensitivity (low LOQ).

• You observe significant matrix effects or phospholipid buildup on your LC column.

• You are conducting pharmacokinetic profiling where precision is paramount.

For thiopurines, SPE using Mixed-Mode Cation Exchange provides the most robust data quality by effectively separating the polar purine bases from the phospholipid-rich RBC membrane components.

References

• Shipkova, M. et al. (2003). "Simultaneous determination of 6-thioguanine and 6-methylmercaptopurine nucleotides in erythrocytes by HPLC." Clinical Chemistry. Link

• Dervieux, T. et al. (2005).[5] "LC-MS/MS method for the analysis of thiopurine metabolites." Clinical Chemistry. Link

• Yoo, I. Y. et al. (2018). "Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method." Annals of Laboratory Medicine. Link

• Waters Corporation. (2023). "Oasis MCX Extraction Protocols for Basic Compounds." Waters Application Notes. Link

• Kirchherr, H. (2011). "Optimization of the LC-MS/MS workflow for thiopurine metabolites." Journal of Chromatography B. Link

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• 1. kinesis-australia.com.au [kinesis-australia.com.au]
• 2. scispace.com [scispace.com]
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• 4. broadpharm.com [broadpharm.com]
• 5. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. ejbiotechnology.info [ejbiotechnology.info]
• 8. gcms.cz [gcms.cz]

A Senior Application Scientist's Guide to Evaluating Matrix Effect Factors for Stable Isotope Labeled Thioguanine

For researchers and drug development professionals tasked with the quantitative bioanalysis of thioguanine, ensuring data integrity is paramount. Thioguanine, a critical thiopurine drug for treating conditions like acute lymphoblastic leukemia, requires precise measurement in complex biological matrices.[1] However, the accuracy of such measurements, particularly when using liquid chromatography-tandem mass spectrometry (LC-MS/MS), is often challenged by a phenomenon known as the matrix effect.[2][3][4]

This guide provides an in-depth, objective comparison of methodologies to evaluate matrix effects for thioguanine, with a focus on the role and performance of stable isotope-labeled (SIL) internal standards. We will move beyond simple procedural lists to explore the causality behind experimental choices, grounding our protocols in regulatory standards and first principles of analytical chemistry.

The Challenge: Understanding the Matrix Effect in Thioguanine Analysis

The matrix effect is the alteration of ionization efficiency for a target analyte, such as thioguanine, by co-eluting, undetected components from the biological sample (e.g., plasma, blood, tissue).[2][5] These components—including phospholipids, salts, and endogenous metabolites—can either suppress or enhance the thioguanine signal at the mass spectrometer's ion source, leading to inaccurate quantification.[2][6]

Given that critical clinical decisions rely on this data, bioanalytical methods must be rigorously validated to demonstrate that they are free from significant matrix effects, a requirement stipulated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9][10]

The Causality Behind the Problem: In electrospray ionization (ESI), the most common technique for analyzing polar molecules like thioguanine, a finite number of charges are available on the surface of evaporating droplets.[5] When matrix components with a high affinity for these charges co-elute with thioguanine, they compete for ionization, often leading to a suppressed signal for the drug and compromising assay accuracy and precision.[5][6]

The Solution: The Role of a Stable Isotope-Labeled Internal Standard

The most effective strategy to compensate for the variability introduced by matrix effects is the use of a SIL internal standard (IS).[3] An ideal SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N, ²H).

Why it Works (The "Track and Compensate" Principle): Because the SIL-IS has nearly identical physicochemical properties to thioguanine, it co-elutes chromatographically and experiences the exact same degree of ion suppression or enhancement.[11] By calculating the ratio of the analyte peak area to the IS peak area, the variability is normalized, leading to a consistent and accurate result.

However, not all SIL internal standards are created equal. The choice of isotope and the position of labeling can influence its effectiveness.

• ¹³C or ¹⁵N Labeling: These are generally preferred. The heavier isotopes do not significantly alter the chemical properties or chromatographic retention time, ensuring the IS and analyte behave almost identically.[11]

• Deuterium (²H) Labeling: While common, deuterium labeling can sometimes lead to a slight shift in retention time (an "isotopic effect"), causing the IS to elute just before the analyte.[12] If this shift is large enough to move the IS out of the region of maximum ion suppression experienced by the analyte, its ability to compensate is compromised.[12] This can lead to biased results.[12]

For thioguanine, a compound like [¹³C₂,¹⁵N]-Thioguanine would be considered a superior choice to a deuterated version like [²H₃]-Thioguanine , as it is less likely to exhibit chromatographic shifts.[1][13]

Experimental Design: A Self-Validating Protocol for Matrix Effect Evaluation

To quantitatively assess the matrix effect and compare the performance of different SIL internal standards, the post-extraction addition method is the industry gold standard.[2][3][14] This protocol is designed to isolate the matrix's effect on ionization from the variability of the extraction process.

The core principle is to compare the instrument response of an analyte spiked into a blank, extracted biological matrix with the response of the analyte in a neat (clean) solvent.

Diagram: Workflow for Post-Extraction Addition Experiment

Caption: Workflow for evaluating matrix effect using the post-extraction addition method.

Step-by-Step Experimental Protocol

This protocol must be performed using at least six different sources (lots) of the biological matrix to assess the lot-to-lot variability of the matrix effect.[10]

Objective: To calculate the Matrix Effect Factor (MEF) and the Internal Standard (IS) Normalized MEF for two concentrations: a low quality control (LQC) and a high quality control (HQC) level.

Materials:

• Blank biological matrix (e.g., human plasma) from at least 6 unique donors.

• Thioguanine certified reference standard.

• SIL Internal Standard 1: [¹³C₂,¹⁵N]-Thioguanine

• SIL Internal Standard 2: [²H₃]-Thioguanine (for comparison)

• Validated extraction procedure (e.g., protein precipitation or solid-phase extraction).

• LC-MS/MS system.

• Appropriate solvents (e.g., Methanol, Acetonitrile, Formic Acid).

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): In a clean solvent mixture identical to the final extracted sample composition, prepare solutions of thioguanine and the SIL-IS at two concentrations (LQC and HQC). This set represents the baseline response with no matrix present.

  • Set B (Post-Spike Matrix): Take six different lots of blank biological matrix. Process them using the validated extraction procedure. To the final, clean extract, spike in thioguanine and the SIL-IS to the same LQC and HQC concentrations as Set A.

  • Set C (Blank Matrix): Process the six lots of blank matrix using the validated extraction procedure. Add only the reconstitution solvent (no analyte or IS). This set is crucial to confirm the absence of endogenous interference at the retention times of thioguanine and its IS.

• LC-MS/MS Analysis:

  • Analyze all three sets of samples under the same optimized LC-MS/MS conditions.

  • Record the peak areas for both thioguanine and the SIL-IS for every injection.

• Calculations and Data Interpretation:

  • Matrix Effect Factor (MEF): This measures the raw impact of the matrix on the analyte and IS independently.

    • MEF_Analyte = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

    • MEF_IS = (Mean Peak Area of IS in Set B) / (Mean Peak Area of IS in Set A)

    • Interpretation: A value of 1 indicates no matrix effect. A value < 1 indicates ion suppression. A value > 1 indicates ion enhancement.

  • IS-Normalized MEF: This is the critical parameter. It evaluates how well the SIL-IS compensates for the matrix effect on the analyte.

    • Response Ratio (Set A) = (Mean Peak Area of Analyte in Set A) / (Mean Peak Area of IS in Set A)

    • Response Ratio (Set B) = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of IS in Set B)

    • IS-Normalized MEF = Response Ratio (Set B) / Response Ratio (Set A)

  • Coefficient of Variation (CV%): Calculate the CV% for the IS-Normalized MEF across the six different matrix lots.

    • CV% = (Standard Deviation of IS-Normalized MEF) / (Mean IS-Normalized MEF) * 100

Comparative Analysis: Interpreting the Results

The goal of a robust bioanalytical method is to demonstrate minimal and consistent matrix effects. The data generated should be summarized for clear comparison.

Table 1: Hypothetical Matrix Effect Data for [¹³C₂,¹⁵N]-Thioguanine (Ideal SIL-IS)

Concentration	Analyte MEF	IS MEF	IS-Normalized MEF (Mean of 6 Lots)	CV%
LQC	0.68	0.67	1.01	3.5%
HQC	0.71	0.70	1.02	2.8%

Table 2: Hypothetical Matrix Effect Data for [²H₃]-Thioguanine (Sub-optimal SIL-IS)

Concentration	Analyte MEF	IS MEF	IS-Normalized MEF (Mean of 6 Lots)	CV%
LQC	0.68	0.75	0.91	18.2%
HQC	0.71	0.79	0.90	16.5%

Authoritative Interpretation:

According to FDA and EMA guidelines, the CV% of the IS-normalized matrix factor across different lots of matrix should be ≤15%.[15]

• [¹³C₂,¹⁵N]-Thioguanine (Table 1): This SIL-IS performs exceptionally well. The raw MEF values for both the analyte and the IS are similar (e.g., 0.68 vs. 0.67), indicating they are experiencing the same degree of ion suppression. This results in an IS-Normalized MEF very close to 1.0 and a CV% well below the 15% limit. This demonstrates a trustworthy and robust method where the internal standard effectively compensates for the matrix effect.

• [²H₃]-Thioguanine (Table 2): This SIL-IS shows poor performance. The raw MEF for the IS is consistently higher than for the analyte (e.g., 0.75 vs. 0.68), suggesting it is experiencing less ion suppression. This is a classic sign of a chromatographic shift due to the deuterium isotope effect. The resulting IS-Normalized MEF deviates significantly from 1.0, and more importantly, the high CV% (>15%) indicates that this differential effect is unpredictable across different patient samples. This method would not be considered reliable and would likely fail regulatory validation.

Diagram: Conceptual Model of IS Compensation

Caption: Comparison of ideal vs. poor internal standard matrix effect compensation.

Conclusion and Recommendations

The rigorous evaluation of matrix effects is not merely a regulatory hurdle; it is a fundamental requirement for ensuring the scientific validity of bioanalytical data for thioguanine.

Key Takeaways:

• The post-extraction addition method is the definitive protocol for quantifying matrix effects and validating the performance of an internal standard.

• A stable isotope-labeled internal standard is essential for compensating for matrix effects, but its performance must be empirically verified.

• Heavy atom (¹³C, ¹⁵N) labeled internal standards are mechanistically superior to deuterated standards for thioguanine, as they are less prone to chromatographic shifts that lead to differential matrix effects.

• For a method to be considered robust and reliable, the IS-Normalized MEF should be close to 1.0 , and its coefficient of variation across at least six matrix lots must not exceed 15% .

By adhering to these principles and protocols, researchers and drug development professionals can develop highly reliable, defensible, and accurate bioanalytical methods for thioguanine, ultimately contributing to safer and more effective patient care.

References

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). [Link]

• EMA Guideline on bioanalytical Method Validation adopted. ECA Academy. [Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA). [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation. EPTRI. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health (NIH). [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. BioAgilytix. [Link]

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• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). [Link]

• Quantification of Thioguanine in DNA Using Liquid Chromatography-Tandem Mass Spectrometry for Routine Thiopurine Drug Monitoring in Patients With Pediatric Acute Lymphoblastic Leukemia. National Institutes of Health (NIH). [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Clinical Chemistry. [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). [Link]

• Using calibration approaches to compensate for remaining matrix effects in quantitative liquid chromatography electrospray ioniz. University of Wollongong Research Online. [Link]

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• LC-MS/MS Coupled with Stable Isotope Dilution Method for the Quantification of 6-Thioguanine and S6-Methylthioguanine in Genomic DNA of Human Cancer Cells Treated with 6-Thioguanine. National Institutes of Health (NIH). [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• LC-MS/MS quantification of 6-methylthio-2′-deoxyguanosine and 6-thio-2′-deoxyguanosine in genomic DNA with enzymatically synthesized isotope-labelled internal standards. ResearchGate. [Link]

• Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. [Link]

• Recent Developments in LC-MS. Royal Society of Chemistry. [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbio. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Amino-6-mercaptopurine-13C2,15N

[1]

Executive Summary: Operational Directive

Compound Identity: 2-Amino-6-mercaptopurine-13C2,15N (Stable Isotope Labeled 6-Thioguanine). Primary Hazard: Cytotoxic, Teratogenic, Mutagenic (Antineoplastic Agent). Disposal Method: High-Temperature Incineration (Chemical Waste). Key Constraint: DO NOT dispose of via sanitary sewer or standard trash. DO NOT treat as radioactive waste (unless cross-contaminated).

Part 1: Hazard Identification & Isotope Management

The "Isotope Trap" (Inventory Reconciliation)

As a Senior Application Scientist, I often see laboratories mishandle this compound not due to its toxicity, but due to its labeling.

• Stable Isotopes (

  , ): These are non-radioactive . They do not decay.[1] However, because they are expensive internal standards, they are often stored alongside radiolabels ( , ).

• The Risk: Accidentally tossing this into a radioactive waste stream creates "Mixed Waste" (Radioactive + Hazardous Chemical). This is the most expensive waste category to dispose of ($5,000+ per drum).

• Protocol: Verify the vial is free of external radioactive contamination using a Geiger counter or Liquid Scintillation Counter swipe before placing it in the chemical waste stream.

Chemical Toxicity (The Mechanism)

2-Amino-6-mercaptopurine (6-Thioguanine) is a thiopurine antimetabolite.

• Mechanism: It mimics guanine. The thiol (-SH) group allows it to be incorporated into DNA/RNA, causing strand breaks and inhibiting purine biosynthesis.

• Implication for Disposal: You cannot simply dilute this.[2] The molecule must be thermally destroyed or chemically oxidized to break the thiopurine structure.

Part 2: Disposal Workflow & Decision Logic

The following decision tree dictates the disposal path based on the physical state and concentration of the waste.

Figure 1: Decision matrix for segregating 6-Thioguanine waste streams. Note the distinction between "Trace" (Yellow) and "Bulk" (Black) waste streams common in US/EU safety protocols.

Part 3: Step-by-Step Disposal Protocols

Solid Waste (Stock Vials & Powder)

Regulatory Status: Although 6-Thioguanine is not explicitly "U-Listed" (like Cyclophosphamide U058) under US EPA RCRA regulations, it is a NIOSH Group 1 Hazardous Drug . Best practice dictates treating it as Bulk Chemotherapy Waste .

• Segregation: Do not mix with general trash or biohazard (red bag) waste.

• Container: Place the vial (even if it looks empty) into a Black hazardous waste container compatible with incineration.

• Labeling: Label as "Hazardous Waste - Toxic/Cytotoxic."

  • Constituents: 2-Amino-6-mercaptopurine (99%), Methanol (if dissolved).

• Destruction: Must be sent to a TSDF (Treatment, Storage, and Disposal Facility) for High-Temperature Incineration (>1000°C).

Liquid Waste (HPLC Effluent & Stock Solutions)

Researchers often generate dilute waste during LC-MS analysis of this isotope standard.

• Collection: Collect in a dedicated "Cytotoxic Liquid Waste" carboy.

• Compatibility: Ensure the carboy material (HDPE or Glass) is compatible with the solvent (usually Methanol/Acetonitrile).

• Prohibition: NEVER pour down the sink. The thiopurine structure is stable in water and toxic to aquatic life (aquatic toxicity).

• Deactivation (Optional/Pre-treatment): If required by local EHS to deactivate before pickup, see Section 4. Note: Most modern EHS programs prefer collecting raw waste for incineration rather than in-lab chemical deactivation.

Trace Waste (PPE & Consumables)

Items: Gloves, bench paper, pipette tips.

• Trace Definition: Items containing <3% of the drug by weight (RCRA definition for empty containers, applied to debris).

• Disposal: Place in Yellow Chemotherapy Waste bins.

• Sharps: Needles used with this compound must go into a White or Yellow "Chemo Sharps" container, not the standard Red sharps container.

Part 4: Decontamination & Chemical Deactivation

If a spill occurs, or for cleaning glassware, simple soap and water is insufficient. You must chemically degrade the thiol group.

The Chemistry of Deactivation

The goal is to oxidize the thiol (-SH) group into a sulfonic acid (-SO3H), which renders the molecule less reactive and more water-soluble for removal, though still hazardous.

Reagents:

• Primary: Sodium Hypochlorite (Bleach, 5.25%)[3][4]

• Adjuvant: Sodium Hydroxide (NaOH, 0.1M) - Enhances oxidation rate.

Figure 2: Oxidative degradation pathway of 6-Mercaptopurine using Sodium Hypochlorite.

Decontamination Protocol (Surface Spills)

• PPE: Double nitrile gloves, lab coat, safety goggles. N95 respirator if powder is aerosolized.

• Containment: Cover spill with absorbent pads.

• Deactivation:

  • Prepare a fresh solution of 2% Sodium Hypochlorite (dilute household bleach 1:2 with water).

  • Expert Tip: Adding 0.1M NaOH improves efficacy against thiols.

• Application: Pour gently over the pads/spill. Allow 15 minutes contact time .

• Cleanup: Wipe up with fresh pads. Discard all pads into the Black Bulk Chemo bin.

• Rinse: Wash the surface 3x with water to remove bleach residue (corrosive to stainless steel).

Part 5: Data Summary & PPE Requirements

Parameter	Specification
CAS Number	1330266-29-9 (Labeled) / 154-42-7 (Unlabeled)
RCRA Status	Characteristic (Toxic). Manage as Bulk Chemo.
NIOSH Status	Group 1 Hazardous Drug (Antineoplastic)
Solubility	Soluble in 1M NaOH; poorly soluble in water/ethanol.
Flash Point	N/A (Solid). Combustible at high temps.
Incompatibility	Strong Oxidizers (Reaction generates SOx, NOx).

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 or P100 required if handling open powder outside a fume hood.

• Dermal: Double Nitrile Gloves (0.11mm min thickness). Change every 30 mins.

• Ocular: Chemical Safety Goggles (Safety glasses are insufficient for liquid splashes).

• Engineering: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood recommended for weighing.

References

• CDC/NIOSH. (2016). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and Prevention. [Link]

• US EPA. (2019). Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P). United States Environmental Protection Agency.[5][6] [Link]

• Castegnaro, M., et al. (1985). Laboratory Decontamination and Destruction of Carcinogens in Laboratory Wastes: Some Antineoplastic Agents. International Agency for Research on Cancer (IARC).[4][5] [Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. datasheets.scbt.com [datasheets.scbt.com]
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• 4. gerpac.eu [gerpac.eu]
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